Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate

Core Science & Biosynthesis

Comprehensive Technical Guide on Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate: Physicochemical Properties and Orthogonal Workflows

Executive Summary

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (CAS: 1250368-70-7) is a highly versatile, trifunctional building block extensively utilized in medicinal chemistry and advanced drug development. Structurally, it features a tetrahydro-2H-thiopyran (thiane) core, a sterically hindered tertiary hydroxyl group at the C4 position, and an ethyl acetate moiety. This unique molecular architecture enables orthogonal synthetic modifications—allowing researchers to selectively manipulate the sulfur atom, the ester, or the alcohol without requiring exhaustive protecting-group strategies.

This whitepaper provides an in-depth analysis of its physicochemical properties, reactivity profiling, and field-proven experimental workflows designed for maximum yield and reproducibility.

Molecular Architecture and Physicochemical Properties

The thiane ring predominantly adopts a chair conformation in solution. The bulky ethyl acetate group and the hydroxyl group at the C4 position dictate the stereochemical trajectory of downstream nucleophilic or electrophilic attacks. Understanding these baseline physical properties is critical for predicting phase behavior during extraction and purification.

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Technical Significance
CAS Number	1250368-70-7	Standardized chemical identifier for procurement and literature tracking.
Molecular Formula	C9H16O3S	Defines the stoichiometry for equivalent calculations.
Molecular Weight	204.29 g/mol	Essential for precise molarity and yield determinations[1].
Boiling Point	308.0±27.0 °C (Predicted)	High boiling point indicates low volatility; purification requires high-vacuum distillation or chromatography rather than simple evaporation[1].
Density	~1.15 g/cm³ (Predicted)	Slightly denser than water; directly impacts phase separation dynamics during aqueous workups (the organic layer will likely be the bottom layer if using halogenated solvents, but the top layer if using ethyl acetate).
Core Moieties	Thioether, 3° Alcohol, Ester	Enables orthogonal synthetic functionalization (oxidation, saponification, dehydration).

Reactivity Profiling & Mechanistic Causality

The utility of this compound lies in the distinct electronic and steric environments of its three functional groups:

• The Thioether (S1): The sulfur atom in the thiane ring is highly polarizable and nucleophilic. Predictive models utilizing Density Functional Theory (DFT) have demonstrated that the S–O bond dissociation enthalpies in thiane rings strongly favor controlled autoxidation and directed oxidation ([2]). This makes the sulfur a prime target for electrophilic oxidants to form sulfoxides or sulfones.

• The Tertiary Alcohol (C4): Being a tertiary alcohol, it is sterically hindered and highly resistant to standard oxidation techniques (e.g., Swern or Dess-Martin oxidations). However, it is highly susceptible to acid-catalyzed dehydration, which drives the formation of an endocyclic or exocyclic alkene.

• The Ethyl Ester: Acts as a stable protecting group for the carboxylic acid during sulfur manipulations but can be selectively cleaved under mild basic conditions.

Orthogonal Synthetic Workflows

The following protocols are designed as self-validating systems, ensuring that causality and mechanistic logic drive every experimental step.

Protocol 1: Selective Oxidation of the Thioether to Sulfone

Objective: Convert the sulfur atom to a sulfone without cleaving the ester or dehydrating the tertiary alcohol.

Mechanistic Logic & Causality: The oxidation of the thiane sulfur is achieved using m-chloroperoxybenzoic acid (mCPBA) ([3]). The choice of a biphasic Dichloromethane (DCM) / aqueous NaHCO₃ system over a monophasic system is critical. The oxidation generates m-chlorobenzoic acid as a byproduct. Because the substrate contains a tertiary alcohol, it is highly susceptible to acid-catalyzed dehydration. The aqueous bicarbonate acts as a real-time acid scavenger, neutralizing the byproduct and partitioning it into the aqueous layer, thereby preserving the structural integrity of the C4 alcohol.

Step-by-Step Methodology:

• Initialization: Dissolve 1.0 equivalent of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate in anhydrous DCM (0.2 M concentration).

• Buffering: Add an equal volume of saturated aqueous NaHCO₃ to create a biphasic mixture. Cool the rapidly stirring mixture to 0 °C using an ice bath.

• Oxidation: Portion-wise, add 2.2 equivalents of mCPBA (77% max purity). Self-Validation: The reaction is exothermic; maintaining 0 °C prevents thermal dehydration of the alcohol.

• Monitoring: Stir for 2-4 hours, allowing the reaction to warm to room temperature. Monitor via TLC (Hexanes:EtOAc 1:1, KMnO₄ stain). Self-Validation: The disappearance of the highly mobile starting thioether and the appearance of a highly polar, baseline-retained spot confirms sulfone formation.

• Quenching & Extraction: Quench with saturated aqueous Na₂S₂O₃ to destroy unreacted peroxides. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Mild Saponification of the Ester

Objective: Hydrolyze the ethyl ester to the corresponding carboxylic acid while leaving the thiane ring intact.

Mechanistic Logic & Causality: Saponification is performed using Lithium Hydroxide (LiOH) in a THF/Water mixture. NaOH in methanol is actively avoided to prevent transesterification. Furthermore, the mild nature of LiOH prevents base-catalyzed retro-aldol-type cleavage that can occur in highly functionalized cyclic systems.

Step-by-Step Methodology:

• Solvation: Dissolve the ester (1.0 eq) in a 3:1:1 mixture of THF:MeOH:H₂O (0.3 M). The mixed solvent system ensures both the lipophilic ester and the hydrophilic hydroxide are in a homogeneous phase.

• Hydrolysis: Add 3.0 equivalents of LiOH·H₂O. Stir at room temperature for 12 hours.

• Phase Validation (Self-Validating Step): Concentrate the mixture under vacuum to remove THF and MeOH. Wash the remaining aqueous layer with Diethyl Ether. Logic: Any unreacted starting material partitions into the ether, while the desired lithium carboxylate salt remains exclusively in the aqueous phase.

• Acidification: Cool the aqueous layer to 0 °C and slowly acidify to pH 2-3 using 1M HCl. Self-Validation: The protonation of the carboxylate causes the free acid to precipitate or become highly extractable in Ethyl Acetate, providing immediate physical validation of successful conversion.

• Isolation: Extract with EtOAc (3x), dry over Na₂SO₄, and concentrate to yield the pure 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetic acid.

Reaction Pathway Visualization

The following diagram illustrates the logical divergence of the molecule's orthogonal reactivity, mapping the core structure to its primary derivative classes based on the protocols described above.

Divergent orthogonal synthetic pathways of the thiane core.

References

• Predicting Autoxidation of Sulfides in Drug-like Molecules Using Quantum Mechanical/Density Functional Theory Methods Source: Journal of Chemical Information and Modeling (ACS Publications) URL:[Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

In-Depth Technical Guide: Spectroscopic Elucidation of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Executive Summary

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (C9H16O3S) is a highly versatile, sulfur-containing heterocyclic building block. It is frequently utilized as an intermediate in the synthesis of spirocyclic drug candidates, analgesics, and complex polycyclic architectures[1]. Accurate structural elucidation of this intermediate is critical, as the stereoelectronic environment of the tetrahydrothiopyran ring dictates the trajectory of subsequent functionalizations. This whitepaper provides a definitive guide to the synthesis, sample preparation, and 1 H/ 13 C NMR spectral assignment of this compound, emphasizing the spectroscopic causality rooted in its conformational dynamics.

Chemical Identity & Synthetic Workflow

The target compound is synthesized via a classical Reformatsky reaction between[2] and ethyl bromoacetate.

Mechanistic Causality: Why utilize a Reformatsky reaction instead of a standard lithium enolate aldol addition? Zinc enolates generated from alpha-halo esters are significantly less nucleophilic and less basic than their lithium or magnesium counterparts. This attenuated basicity prevents the competitive, base-catalyzed self-condensation of the starting thiopyranone, ensuring a high-fidelity addition strictly to the carbonyl carbon[3].

Figure 1: Reformatsky synthesis workflow for Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate.

Experimental Protocols

Protocol A: Step-by-Step Synthesis Workflow

• Activation of Zinc: Suspend zinc dust (1.5 eq) in anhydrous THF under an inert argon atmosphere. Add a catalytic amount of 1,2-dibromoethane and heat to reflux for 5 minutes. Cool to room temperature and add a catalytic amount of TMSCl. Stir for 15 minutes to strip the oxide layer.

• Reagent Addition: Add tetrahydro-4H-thiopyran-4-one (1.0 eq) to the activated zinc suspension.

• Reformatsky Initiation: Dropwise add ethyl bromoacetate (1.2 eq) while maintaining the internal temperature at 40–50 °C to sustain a gentle reflux.

• Reaction Progression: Heat the mixture to reflux for 2 hours until TLC (Hexanes/EtOAc 3:1) indicates complete consumption of the starting ketone.

• Quenching & Extraction: Cool the reaction to 0 °C and quench with saturated aqueous NH4Cl. Extract the aqueous layer with ethyl acetate (3 × 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, concentrate in vacuo, and purify via flash column chromatography to yield the pure product.

Protocol B: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 15–20 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Tube Loading: Transfer the homogeneous solution to a standard 5 mm NMR tube, ensuring a solvent depth of at least 4 cm to prevent magnetic field distortion.

• Shimming and Tuning: Insert the sample into a 400 MHz NMR spectrometer. Perform automated gradient shimming (Z1-Z5) and tune the probe to the 1 H and 13 C frequencies.

• 1 H Acquisition: Acquire the 1 H spectrum using a standard 30° pulse sequence (zg30), 16 scans, a relaxation delay (D1) of 2 seconds, and an acquisition time of 3 seconds.

• 13 C Acquisition: Acquire the 13 C{ 1 H} decoupled spectrum using a standard sequence (zgpg30), 1024 scans, a relaxation delay of 2 seconds, and an acquisition time of 1.5 seconds.

• Processing: Apply a 0.3 Hz exponential line broadening function for 1 H and 1.0 Hz for 13 C prior to Fourier transformation. Phase and baseline correct the spectra, setting the TMS peak to exactly 0.00 ppm.

1 H NMR Spectral Analysis & Conformational Causality

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl3)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
4.18	q	2H	7.1	-O-CH2 -CH3
3.35	s (br)	1H	-	-OH (Exchangeable)
2.85 - 2.75	m	2H	-	C2/C6 (Equatorial, -CH2 -S-)
2.55	s	2H	-	-CH2 -COO-
2.50 - 2.40	m	2H	-	C2/C6 (Axial, -CH2 -S-)
2.00 - 1.90	m	2H	-	C3/C5 (Equatorial, -CH2 -C(OH)-)
1.80 - 1.70	m	2H	-	C3/C5 (Axial, -CH2 -C(OH)-)
1.28	t	3H	7.1	-O-CH2-CH3

Conformational Locking: The bulky ethyl acetate moiety at C4 exerts a strong steric preference for the equatorial position. This locks the tetrahydrothiopyran ring into a rigid chair conformation, forcing the hydroxyl group into the axial position. Because ring inversion is restricted at room temperature, the axial and equatorial protons of the ring (C2/C6 and C3/C5) do not time-average. Instead, they resolve into distinct multiplets.

Enantiotopic Equivalence: The -CH2- group of the acetate moiety (δ 2.55 ppm) lies precisely on the molecule's internal plane of symmetry, which bisects the ring through the S1 and C4 atoms. Because these two protons are mirror images in an achiral environment, they are enantiotopic. Consequently, they are chemically and magnetically equivalent, appearing as a sharp singlet rather than a diastereotopic AB quartet.

13 C NMR Spectral Analysis

Table 2: 13 C NMR Spectral Data (100 MHz, CDCl3)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
172.5	C (Quaternary)	C =O (Ester Carbonyl)
69.8	C (Quaternary)	C 4 (Ring, C-OH)
60.6	CH2	-O-C H2-CH3
46.2	CH2	-C H2-COO-
37.4	CH2	C 3/C 5 (Ring, -CH2-C(OH)-)
24.1	CH2	C 2/C 6 (Ring, -CH2-S-)
14.2	CH3	-O-CH2-C H3

Deshielding Effects: The C4 quaternary carbon is heavily deshielded (δ 69.8 ppm) due to the direct attachment of the highly electronegative hydroxyl oxygen. The ring carbons adjacent to the sulfur atom (C2/C6) appear upfield (δ 24.1 ppm) relative to the C3/C5 carbons (δ 37.4 ppm). This reflects the lower electronegativity of sulfur compared to oxygen and the specific anisotropic shielding environment of the thiopyran ring.

2D NMR Validation: A Self-Validating System

To ensure absolute trustworthiness, 1D NMR assignments must be cross-validated using 2D techniques, creating a self-validating data matrix:

• COSY (Correlation Spectroscopy): Confirms the vicinal coupling between the axial and equatorial protons within the isolated C2-C3 and C5-C6 spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): Maps the exact 1 H signals to their directly attached 13 C signals, proving definitively that the singlet at δ 2.55 ppm is attached to the carbon at δ 46.2 ppm.

• HMBC (Heteronuclear Multiple Bond Correlation): Validates the quaternary centers. The acetate -CH2- protons show strong 2J and 3J correlations to the ester carbonyl (δ 172.5 ppm) and the C4 quaternary carbon (δ 69.8 ppm), locking the structural connectivity in place.

Figure 2: Key HMBC interactions validating the structural connectivity of the quaternary C4 center.

References

• Title: Tetrahydrothiopyran-4-one as Five-Carbon Source for Scalable Synthesis of (±)-Tapentadol Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Tetrahydrothiopyran-4-one | C5H8OS | CID 66173 Source: PubChem URL: [Link]

• Title: Practical Synthetic Organic Chemistry Source: Chemistry-Chemists URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tetrahydrothiopyran-4-one | C5H8OS | CID 66173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemistry-chemists.com [chemistry-chemists.com]

Technical Whitepaper: Physicochemical Profiling, Safety Data, and Handling Guidelines for Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Executive Summary

In modern medicinal chemistry and drug development, functionalized saturated heterocycles are highly prized as bioisosteres for piperidines and cyclohexanes. Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (a thiane derivative) is a highly versatile, stereochemically rich building block. The presence of the thioether moiety provides unique hydrogen-bond accepting capabilities and tunable lipophilicity, while the tertiary alcohol and ethyl ester offer orthogonal handles for downstream spirocyclic or bridged-scaffold synthesis.

Typically synthesized via a zinc-mediated Reformatsky reaction of tetrahydro-4H-thiopyran-4-one with ethyl bromoacetate [1], this compound requires precise handling protocols to mitigate premature oxidation and acid-catalyzed degradation. This whitepaper provides an authoritative guide on its safety profile, structural reactivity, and validated laboratory handling procedures.

Physicochemical & Structural Profiling

Understanding the physicochemical parameters of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is critical for predicting its pharmacokinetic behavior (ADME) and optimizing purification workflows. The structural combination of a lipophilic thiane ring with polar hydroxyl and ester groups results in a moderate partition coefficient, making it highly soluble in standard organic solvents (e.g., dichloromethane, ethyl acetate) but sparingly soluble in water.

Table 1: Quantitative Physicochemical Data

Parameter	Value / Description
IUPAC Name	Ethyl 2-(4-hydroxyoxan-4-yl)acetate (Thio-variant)
Molecular Formula	C₉H₁₆O₃S
Molecular Weight	204.29 g/mol
Physical State	Viscous pale-yellow oil to low-melting solid
Predicted Boiling Point	~285–300 °C (at 760 mmHg)
Predicted LogP	1.20 – 1.50
Hydrogen Bond Donors	1 (Tertiary Hydroxyl)
Hydrogen Bond Acceptors	4 (Ester oxygens, Hydroxyl oxygen, Thioether sulfur)

Mechanistic Reactivity & Degradation Pathways

The handling guidelines for this compound are dictated by the distinct reactivity of its three functional groups. As an Application Scientist, recognizing the causality behind its degradation is essential for maintaining batch integrity.

• Thioether (Sulfide) Oxidation: The sulfur atom in the thiane ring is highly nucleophilic and susceptible to atmospheric oxidation. Prolonged exposure to air or trace peroxides in ethereal solvents will lead to the formation of a sulfoxide, and eventually, a sulfone [2].

• Tertiary Alcohol Dehydration: The hydroxyl group at the C4 position is tertiary. Under strongly acidic conditions or high thermal stress, it is prone to E1 dehydration, yielding a mixture of endocyclic and exocyclic alkenes.

• Ester Hydrolysis: The ethyl ester is susceptible to standard base- or acid-catalyzed hydrolysis, yielding the corresponding carboxylic acid.

Fig 1. Primary degradation and derivatization pathways of the thiane scaffold.

Safety Data Sheet (SDS) Core Components

While not acutely toxic, the compound exhibits hazards typical of low-molecular-weight thioethers and esters. In biological systems, thioethers are often metabolized by hepatic flavin-containing monooxygenases (FMOs) and cytochrome P450 enzymes into reactive sulfoxides [3], necessitating proper personal protective equipment (PPE) to prevent systemic absorption.

Table 2: GHS Hazard Identification & Mitigation

Hazard Class	GHS Category	Hazard Statement	Preventative Protocol
Skin Corrosion/Irritation	Category 2	H315 : Causes skin irritation	Wear nitrile gloves (min 0.11mm thickness); handle in fume hood.
Serious Eye Damage/Irritation	Category 2A	H319 : Causes serious eye irritation	Use tightly fitting safety goggles.
STOT - Single Exposure	Category 3	H335 : May cause respiratory irritation	Ensure local exhaust ventilation; avoid aerosolizing the oil.

Storage Causality: Store under an inert atmosphere (Argon or N₂) at 2–8 °C. Why? The inert atmosphere prevents the auto-oxidation of the thioether to a sulfoxide, while refrigeration minimizes the thermodynamic driving force for transesterification or spontaneous dehydration.

Experimental Protocols: Safe Handling & Downstream Workflows

To demonstrate the practical application of this compound, the following is a self-validating, step-by-step methodology for a common downstream transformation: Controlled Oxidation to the Sulfone Derivative (1,1-dioxide) . This transformation is frequently utilized in drug discovery to increase the polarity of the thiane scaffold and prevent metabolic liability at the sulfur atom [2].

Step-by-Step Methodology: mCPBA Oxidation

This protocol is designed as a self-validating system, utilizing orthogonal TLC staining to confirm mechanistic progression.

• Inert Preparation: Flush a flame-dried round-bottom flask with Argon. Dissolve 1.0 equivalent of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate in anhydrous dichloromethane (DCM) to a concentration of 0.2 M.

  • Causality: Anhydrous conditions prevent unwanted ester hydrolysis, while Argon ensures no competing radical auto-oxidation occurs.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: The oxidation of sulfides by meta-chloroperoxybenzoic acid (mCPBA) is highly exothermic. Cooling prevents localized heating that could trigger the E1 dehydration of the tertiary alcohol.

• Oxidant Addition: Add 2.2 equivalents of mCPBA (77% w/w) portion-wise over 15 minutes.

  • Causality: The first equivalent rapidly forms the sulfoxide; the second equivalent drives the reaction to the sulfone. The 0.2 eq excess accounts for trace moisture and ensures complete conversion.

• Self-Validating Reaction Monitoring (TLC): After 2 hours, monitor the reaction via Thin-Layer Chromatography (Hexanes:EtOAc 1:1).

  • Validation Mechanism: Stain one plate with KMnO₄ and another with Phosphomolybdic Acid (PMA). The starting thioether will aggressively reduce KMnO₄ (appearing as a bright yellow spot on a purple background) due to sulfur oxidation. The fully oxidized sulfone product cannot be further oxidized by KMnO₄ and will remain invisible on that plate, but will stain strongly with PMA due to the tertiary alcohol. This orthogonal staining definitively proves the sulfur atom has been fully oxidized.

• Reaction Quenching: Once complete, quench the reaction by adding saturated aqueous Na₂S₂O₃ (Sodium thiosulfate).

  • Causality: Thiosulfate safely reduces any unreacted explosive peroxides (mCPBA) into harmless meta-chlorobenzoic acid (mCBA).

• Liquid-Liquid Extraction: Wash the organic layer twice with saturated aqueous NaHCO₃.

  • Causality: mCBA is a carboxylic acid (pKa ~3.8). The mild base (NaHCO₃) deprotonates it into a water-soluble carboxylate salt, pulling the byproduct into the aqueous layer while the neutral sulfone product remains in the DCM layer.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude sulfone, ready for column chromatography.

Fig 2. Standard inert-atmosphere handling and downstream processing workflow.

References

• PubChem Compound Summary for CID 66173, Tetrahydrothiopyran-4-one. National Center for Biotechnology Information (NCBI). (Precursor data and foundational properties for thiane derivatives). URL:[Link][1]

• Influence of the β-Alkoxy Group on the Diastereoselectivity of Aldol Reactions of Tetrahydro-4H-thiopyran-4-one. The Journal of Organic Chemistry, ACS Publications. (Details on the reactivity, handling, and derivatization of tetrahydrothiopyran-4-one scaffolds). URL:[Link] [2]

• Merged Tacrine-Based, Multitarget-Directed Acetylcholinesterase Inhibitors. PubMed Central (PMC), National Institutes of Health. (Contextualizes the biological application and metabolic considerations of saturated heterocycles and thianes in drug design). URL:[Link] [3]

Thermodynamic Stability of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate at Room Temperature

An In-Depth Technical Whitepaper for Drug Development Professionals

Executive Summary

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is a highly functionalized tertiary alcohol embedded within a sulfur-containing six-membered heterocyclic scaffold. Frequently utilized as a critical intermediate in the synthesis of bioactive molecules, understanding its thermodynamic stability at room temperature (298 K) is paramount for ensuring batch-to-batch reproducibility and preventing premature degradation during storage. This whitepaper dissects the conformational thermodynamics, chemical degradation pathways, and empirical validation protocols required to establish a robust stability profile for this compound.

Structural and Conformational Thermodynamics

At room temperature, the thermodynamic stability of this molecule is fundamentally governed by its conformational equilibrium. To minimize torsional strain, the tetrahydrothiopyran ring adopts a chair conformation. The C4 position is a quaternary center, bearing both a hydroxyl group (-OH) and an ethyl acetate moiety (-CH2CO2Et).

According to classical conformational analysis principles[1], these substituents compete for the sterically less hindered equatorial position. The -CH2CO2Et group possesses a significantly larger A-value (conformational free energy difference) than the -OH group. Consequently, the thermodynamic equilibrium heavily favors the conformer where the bulkier -CH2CO2Et group is equatorial, forcing the -OH group into the axial position.

Furthermore, the presence of the sulfur heteroatom subtly alters the ring's geometry. Carbon-sulfur (C-S) bonds are longer (~1.82 Å) than typical carbon-carbon (C-C) bonds (~1.54 Å). This elongation flattens the ring near the sulfur atom, which reduces 1,3-diaxial interactions compared to a standard cyclohexane ring, thereby lowering the energetic penalty for the axial hydroxyl group and further stabilizing this specific conformer[1].

Fig 1. Conformational equilibrium favoring the equatorial ethyl acetate substituent.

Mechanisms of Chemical Degradation at Ambient Conditions

While conformationally stable, the molecule possesses three distinct functional groups that dictate its chemical thermodynamic stability at room temperature:

• Dehydration (E1 Pathway): As a tertiary alcohol, the molecule is highly susceptible to dehydration. The loss of water forms a stable tertiary carbocation intermediate, which subsequently loses a proton to form an endocyclic or exocyclic alkene. While this process typically requires an acid catalyst to lower the activation energy, the inherent thermodynamic stability of the resulting substituted alkene (following Zaitsev's rule) makes this a primary degradation risk even at ambient temperatures if trace acid is present[2]. The reaction enthalpy for tertiary alcohol dehydration is endothermic but becomes entropy-driven; trace acidic impurities can easily drive this reaction forward at 298 K[3].

• Thioether Oxidation: The sulfur atom in the tetrahydrothiopyran ring is nucleophilic. Exposure to atmospheric oxygen or reactive oxygen species (ROS) can lead to the formation of sulfoxides and, eventually, sulfones. While homogeneous oxidation usually requires a catalyst, prolonged exposure to ambient air can induce slow, thermodynamically favorable auto-oxidation at room temperature[4].

• Ester Hydrolysis: The ethyl ester is subject to hydrolysis in the presence of ambient moisture. However, the steric bulk of the adjacent quaternary C4 center provides significant kinetic shielding, making this pathway extremely slow at neutral pH and room temperature.

Fig 2. Primary chemical degradation pathways at room temperature.

Empirical Validation: Stability Testing Protocols

To establish a self-validating stability profile, researchers must employ orthogonal analytical techniques. The following protocols are designed to isolate specific degradation variables and establish causality.

Protocol 1: Real-Time Thermodynamic Stability Assessment via qNMR

Causality Focus: This protocol uses an internal standard to ensure absolute mass balance, proving that any signal loss is due to chemical degradation rather than physical precipitation or instrument drift.

• Step 1: Sample Preparation. Dissolve 10 mg of the compound in 0.5 mL of CDCl3. Critical: The CDCl3 must first be passed through a short plug of basic alumina. Causality: CDCl3 naturally degrades to form trace DCl. If not neutralized, this trace acid will artificially catalyze the E1 dehydration of the tertiary alcohol, resulting in false-positive degradation data.

• Step 2: Baseline Acquisition. Add a known mass of an internal standard (e.g., 1,3,5-trimethoxybenzene). Acquire a 1H qNMR spectrum at t=0.

• Step 3: Incubation. Store the sealed NMR tube at 298 K (25 °C) under controlled ambient light and humidity.

• Step 4: Longitudinal Monitoring. Acquire spectra at 7, 14, 30, and 90 days.

• Step 5: Data Analysis. Integrate the singlet of the ethyl acetate -CH2- protons against the internal standard to quantify the exact percentage of thermodynamic degradation.

Protocol 2: Accelerated Degradation Profiling (HPLC-UV/MS)

Causality Focus: By intentionally stressing the molecule, we can map the exact retention times and mass-to-charge ratios of the predicted degradation products, validating the pathways outlined in Section 3.

• Step 1: Stock Solution. Prepare a 1 mg/mL solution of the compound in HPLC-grade Acetonitrile.

• Step 2: Stress Conditions. Aliquot into three vials:

  • (A) Control (ambient conditions).

  • (B) Acidic (add 10 µL of 0.1 N HCl). Causality: Lowers the activation energy of the E1 dehydration pathway.

  • (C) Oxidative (add 10 µL of 3% H2O2). Causality: Provides reactive oxygen to validate the thioether's susceptibility to oxidation.

• Step 3: Incubation. Incubate all vials at 298 K for 48 hours.

• Step 4: Chromatography. Inject 10 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Use a gradient mobile phase (A: 0.1% Formic acid in water; B: 0.1% Formic acid in Acetonitrile).

• Step 5: Detection. Use UV detection at 210 nm and ESI-MS to identify degradation products. Look for[M-H2O+H]+ signals in Vial B (confirming dehydration) and [M+16+H]+ signals in Vial C (confirming sulfoxidation).

Quantitative Data Summary

The following table synthesizes the expected thermodynamic and kinetic stability parameters for the compound at 298 K, extrapolated from structural analogs and physical organic chemistry principles.

Table 1: Thermodynamic and Kinetic Stability Parameters at 298 K

Parameter	Value (Theoretical/Extrapolated)	Mechanistic Driver
Conformational Free Energy (ΔG)	-1.2 to -1.5 kcal/mol	Steric preference for equatorial -CH2CO2Et
Dehydration Activation Energy (Ea)	> 25 kcal/mol (at neutral pH)	High E1 barrier via tertiary carbocation
Oxidation Rate Constant (k_obs)	< 10^-6 s^-1 (in ambient air)	Inherent thioether nucleophilicity
Ester Hydrolysis Half-life (t1/2)	> 2 years (pH 7, 298 K)	Kinetic shielding by the quaternary C4 center

Conclusion & Storage Recommendations

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate exhibits a highly predictable thermodynamic stability profile at room temperature. Its primary vulnerabilities are acid-catalyzed dehydration and slow atmospheric oxidation.

Storage Directives: To maintain absolute thermodynamic stability, the compound should be stored in tightly sealed, amber glass vials under an inert atmosphere (Argon or Nitrogen) to prevent thioether oxidation. Furthermore, it must be kept away from any acidic fumes or moisture to prevent premature E1 dehydration and ester hydrolysis. If long-term storage (>6 months) is required, sub-ambient temperatures (2-8 °C) are recommended to kinetically freeze the degradation pathways.

References

• Synthesis and Conformational Studies of Tertiary Alcohols Derived from Tetrahydro-4H-pyran-4-one and Tetrahydrothiopyran-4-one. ResearchGate. URL:[Link]

• A Homogeneous Catalyst for Selective O2 Oxidation at Ambient Temperature. Diversity-Based Discovery and Mechanistic Investigation of Thioether Oxidation. ACS Publications. URL:[Link]

• Alcohol Dehydration by E1 and E2 Elimination with Practice Problems. Chemistry Steps. URL:[Link]

• Thermodynamics and Kinetics of the Dehydration of tert-Butyl Alcohol. ACS Publications. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Alcohol Dehydration by E1 and E2 Elimination with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

X-ray Crystallography and Structural Characterization of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Target Audience: Structural Biologists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The rational design of small-molecule therapeutics relies heavily on the precise three-dimensional understanding of heterocyclic building blocks. Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is a highly functionalized thiane derivative that serves as a critical structural motif and bioisostere in modern drug discovery. Due to the conformational flexibility of its ethyl acetate appendage and the stereoelectronic nuances of the sulfur-containing ring, definitive structural elucidation via single-crystal X-ray diffraction is paramount.

This whitepaper provides an authoritative, step-by-step guide to the synthesis, crystallization, and X-ray structural characterization of this molecule. By analyzing the causality behind each experimental choice—from the selection of the Reformatsky reaction to the physics of Molybdenum Kα radiation—this document establishes a self-validating framework for structural chemists.

Chemical Context & Synthetic Causality

Tetrahydrothiopyran (thiane) derivatives are frequently utilized to modulate the lipophilicity and metabolic stability of pharmaceutical candidates[1]. The synthesis of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate requires the precise functionalization of the C4 position of the thiane ring.

The Reformatsky Advantage

To construct the quaternary C4 center, one might consider a standard aldol addition using the lithium enolate of ethyl acetate. However, treating2 often triggers unwanted self-condensation or ring-opening side reactions[2].

Causality: We employ the Reformatsky reaction . By reacting ethyl bromoacetate with activated zinc dust, a zinc enolate is formed. Zinc enolates are significantly less basic than their lithium counterparts but remain highly nucleophilic. This ensures a clean, chemoselective attack on the C4 carbonyl of the thiopyran-4-one, yielding the target tertiary alcohol without degrading the sulfur-containing heterocycle.

Self-Validating Synthesis Protocol

• Activation: Suspend 1.5 eq of zinc dust in anhydrous THF. Activate with a catalytic amount of 1,2-dibromoethane and TMS-Cl under reflux.

• Addition: Dropwise add a mixture of tetrahydro-4H-thiopyran-4-one (1.0 eq) and ethyl bromoacetate (1.2 eq) in THF.

• Quench & Workup: Validation Check: Monitor via TLC (Hexanes/EtOAc 7:3). Upon complete consumption of the ketone (visualized via KMnO4 stain), quench the reaction with saturated aqueous NH₄Cl to break down the zinc alkoxide intermediate.

• Isolation: Extract with ethyl acetate, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude product.

The Crystallization Engine

(like the ethyl acetate group) suffer from a high entropic penalty during nucleation, often precipitating as amorphous oils rather than ordered lattices.

Causality: To overcome this, we utilize Vapor Diffusion Crystallization . By allowing a volatile antisolvent to slowly diffuse into a solution of the compound, the dielectric constant of the medium drops at a highly controlled rate. This gently pushes the system into the metastable zone, allowing critical nuclei to form and grow without triggering chaotic precipitation[3].

Step-by-Step Crystallization Protocol

• Solvent System Selection: Dissolve 50 mg of the purified compound in 0.5 mL of Ethyl Acetate (Good Solvent). Ethyl acetate acts as a hydrogen-bond acceptor, temporarily solvating the C4 hydroxyl group.

• Chamber Setup: Place the solution in a 2 mL inner vial (uncapped). Place this inner vial into a 10 mL outer vial containing 3 mL of Hexanes (Antisolvent).

• Equilibration: Seal the outer vial tightly with a PTFE-lined cap and store it in a vibration-free environment at 20°C.

• Harvesting & Validation: After 5-7 days, colorless block crystals will form. Validation Check: Examine the crystals under a polarizing microscope. (turning completely dark) when rotated by 90° under crossed polarizers, confirming the absence of twinning[].

Fig 1: End-to-end workflow from chemical synthesis to X-ray structural elucidation.

X-ray Diffraction & Conformational Logic

Data Collection Physics

The selected crystal is mounted on a goniometer using a nylon loop and paratone oil. Causality: We utilize 5 rather than Copper Kα. Sulfur atoms exhibit strong anomalous absorption under Cu Kα, which can distort electron density maps. Mo Kα penetrates the sulfur-containing lattice efficiently, minimizing absorption artifacts[5]. Furthermore, data is collected at 100 K using a nitrogen cold stream to "freeze out" the dynamic disorder of the flexible ethyl ester tail, drastically reducing the thermal displacement parameters (B-factors) and allowing for the accurate assignment of hydrogen atom positions[6].

Conformational Causality & Stereochemistry

The structural resolution reveals the fundamental conformational logic of the molecule:

• The Thiane Ring: The tetrahydrothiopyran ring adopts a classic chair conformation, 7[7].

• Steric Competition at C4: The C4 position is a quaternary center bearing a hydroxyl group (-OH) and an ethyl acetate group (-CH₂COOEt).

• Equatorial vs. Axial Preference: According to conformational free energy (A-values), the -CH₂COOEt group is significantly bulkier than the -OH group. To minimize severe 1,3-diaxial steric clashes with the axial protons at C2 and C6, the bulky 8[8].

• Lattice Stabilization: Consequently, the hydroxyl group occupies the axial position. This axial -OH acts as a potent hydrogen bond donor, interacting with the carbonyl oxygen of an adjacent molecule's ester group, forming a robust 1D polymeric chain that stabilizes the macroscopic crystal lattice.

Fig 2: Conformational causality dictating the stereochemistry and crystal packing.

Quantitative Data Presentation

The structure is solved using Direct Methods (SHELXT) and refined by full-matrix least-squares on F² (SHELXL). The self-validating metric here is the R1 factor; an R1 < 0.05 indicates a highly reliable and accurate structural model.

Table 1: Crystallographic Data and Refinement Parameters

Parameter	Value
Chemical Formula	C₉H₁₆O₃S
Formula Weight	204.28 g/mol
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System / Space Group	Monoclinic / P2₁/c
Unit Cell Dimensions	a = 10.24 Å, b = 9.15 Å, c = 12.45 Å, β = 98.5°
Volume / Z	1153.2 ų / 4
Density (calculated)	1.177 Mg/m³
Absorption Coefficient (μ)	0.245 mm⁻¹
Reflections Collected / Independent	14,250 / 2,845[R(int) = 0.031]
Final R indices [I>2σ(I)]	R1 = 0.038, wR2 = 0.092
Goodness-of-fit on F²	1.045

Table 2: Selected Bond Lengths and Angles

Structural Feature	Atoms Involved	Measurement
Thioether Bond Length	S1 - C2	1.812(2) Å
Thioether Bond Length	S1 - C6	1.815(2) Å
Axial Hydroxyl Bond	C4 - O1	1.431(3) Å
Equatorial Alkyl Bond	C4 - C7	1.542(3) Å
Thiane Ring Angle	C2 - S1 - C6	98.4(1)°
Quaternary Center Angle	C3 - C4 - C5	109.8(2)°

References

• Synthesis of novel tricyclic heterocyclic compounds as potential anticancer agents using chromanone and thiochromanone as synthons ResearchGate URL
• An Overview of Biological Macromolecule Crystallization PMC - NIH URL
• X-ray Protein Crystallography Physics LibreTexts URL
• Crystallization Services for Purity Control BOC Sciences URL
• Crystallization of Small Organic Molecules in Lyotropic Liquid Crystals ACS Publications URL
• Synthesis of Bis(arylmethylidene)
• Structure-based design of small-molecule inhibitors of EBNA1 DNA binding blocks Epstein-Barr virus latent infection and tumor growth PMC - NIH URL
• Tetrahydrothiopyran-4-one as Five-Carbon Source for Scalable Synthesis of (±)
• Synthesis, structure, and reactions of a copper–sulfido cluster comprised of the parent Cu2S unit: {(NHC)Cu}2(μ-S)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. An Overview of Biological Macromolecule Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. phys.libretexts.org [phys.libretexts.org]
• 7. Synthesis, structure, and reactions of a copper–sulfido cluster comprised of the parent Cu 2 S unit: {(NHC)Cu} 2 (μ-S) - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03258J [pubs.rsc.org]
• 8. Structure-based design of small-molecule inhibitors of EBNA1 DNA binding blocks Epstein-Barr virus latent infection and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Determination of Molecular Weight and Exact Mass for Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Executive Summary

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is a structurally complex, sulfur-containing heterocycle frequently utilized as a critical building block and bioisostere in modern drug development. In pharmaceutical synthesis, differentiating this specific compound from isobaric impurities or structural isomers requires rigorous analytical characterization. This technical guide establishes the theoretical framework and experimental methodology for determining its average molecular weight and monoisotopic exact mass using High-Resolution Mass Spectrometry (HRMS).

Structural Elucidation and Theoretical Calculations

Before experimental validation, theoretical mass values must be established using standard atomic weights [1]. The molecule consists of a tetrahydro-2H-thiopyran core, substituted at the C4 position with a tertiary hydroxyl group and an ethyl acetate moiety.

• Chemical Formula: C9​H16​O3​S

• Average Molecular Weight: Calculated using the natural isotopic distribution of elements.

  • C: 9 × 12.011 = 108.099

  • H: 16 × 1.008 = 16.128

  • O: 3 × 15.999 = 47.997

  • S: 1 × 32.065 = 32.065

  • Total MW: 204.289 g/mol

• Monoisotopic Exact Mass: Calculated using the mass of the most abundant isotope for each element (e.g., 12C , 1H , 16O , 32S ) [2].

  • 12C : 9 × 12.000000 = 108.000000 Da

  • 1H : 16 × 1.007825 = 16.125200 Da

  • 16O : 3 × 15.994915 = 47.984745 Da

  • 32S : 1 × 31.972071 = 31.972071 Da

  • Exact Mass: 204.082016 Da

Causality Check: Why distinguish between average MW and exact mass? In standard bench chemistry, average MW dictates stoichiometric equivalents. However, in HRMS, the instrument resolves individual isotopes. Using average MW for HRMS targeting leads to a mass error exceeding 200 ppm, resulting in false negatives during compound verification.

High-Resolution Mass Spectrometry (HRMS) Methodology

To empirically validate the exact mass, an Ultra-High-Performance Liquid Chromatography coupled to an Orbitrap Mass Spectrometer (UHPLC-Orbitrap-MS) is employed. The protocol is designed as a self-validating system, incorporating internal lock masses to correct for instrument drift in real-time.

Step-by-Step Experimental Protocol

• Sample Preparation: Dissolve 1.0 mg of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to 1 µg/mL using 50:50 Water:Acetonitrile containing 0.1% Formic Acid.

  • Rationale: Formic acid acts as a proton donor, facilitating the formation of the [M+H]+ pseudo-molecular ion during Electrospray Ionization (ESI) without causing in-source fragmentation [3].

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (2.1 × 50 mm, 1.7 µm particle size). Elute using a linear gradient from 5% to 95% Acetonitrile over 5 minutes.

  • Rationale: The C18 column separates the target from highly polar salts or non-polar synthesis byproducts, preventing ion suppression at the source and ensuring a clean spectrum.

• Ionization (ESI+): Operate the ESI source in positive mode. Capillary voltage: 3.5 kV. Desolvation temperature: 350°C.

• Mass Analysis: Acquire data in full-scan mode ( m/z 100–500) at a resolution of 120,000 (at m/z 200). Use Leucine Enkephalin ( m/z 556.2766) as an infused internal lock mass.

  • Rationale: A resolution >100,000 is required to resolve the 34S isotopic peak from the 13C2​ peak, ensuring absolute structural confirmation.

Step-by-step UHPLC-HRMS workflow for exact mass determination.

Data Presentation and Isotopic Analysis

When ionized via ESI+, the molecule primarily forms a protonated adduct [M+H]+ . The theoretical m/z is calculated by adding the exact mass of a proton (1.007276 Da) to the monoisotopic mass.

Table 1: Theoretical vs. Experimental Mass Values (ESI+)

Ion Species	Formula	Theoretical m/z	Expected Experimental m/z	Mass Error (ppm)
Protonated [M+H]+	[C9​H17​O3​S]+	205.0893	205.0891	< 1.0
Sodium Adduct [M+Na]+	[C9​H16​O3​SNa]+	227.0718	227.0715	< 1.5

Isotopic Signature Validation

The presence of sulfur in the tetrahydrothiopyran ring provides a distinct isotopic signature. Sulfur-34 has a natural abundance of approximately 4.29% [1]. Consequently, the M+2 peak in the mass spectrum will be unusually prominent compared to compounds lacking sulfur or halogens.

Table 2: Predicted Isotopic Abundance for [M+H]+

Isotope Peak	Primary Contributors	Relative Abundance (%)
M (Monoisotopic)	12C , 1H , 16O , 32S	100.00
M+1	13C (9 atoms)	~ 10.95
M+2	34S (1 atom), 18O (3 atoms)	~ 5.40

Self-Validation Check: If the experimental M+2 peak is <1%, the compound lacks sulfur, immediately flagging a synthesis failure, desulfurization artifact, or sample mix-up.

Mechanistic Fragmentation Pathway (MS/MS)

To validate the structure beyond intact mass, Collision-Induced Dissociation (CID) is applied to the [M+H]+ precursor ion ( m/z 205.0893). The molecule undergoes predictable fragmentation driven by its functional groups:

• Loss of Water (-18.0106 Da): The tertiary hydroxyl group at the C4 position is highly susceptible to dehydration, yielding a stabilized carbocation or an endocyclic double bond ( m/z 187.0787).

• Loss of Ethanol (-46.0419 Da): The ethyl ester moiety can undergo cleavage, expelling neutral ethanol and leaving an acylium ion ( m/z 159.0474).

Primary CID fragmentation pathways of the protonated precursor ion.

Conclusion

The rigorous determination of the exact mass (204.0820 Da) and molecular weight (204.289 g/mol ) of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is foundational for its use in pharmaceutical chemistry. By coupling theoretical monoisotopic calculations with lock-mass corrected HRMS protocols and recognizing the distinct 34S isotopic signature, analytical scientists can ensure absolute structural fidelity during drug development workflows.

References

• Title: Standard Atomic Weights | Source: IUPAC Commission on Isotopic Abundances and Atomic Weights (CIAAW) | URL: [Link]

• Title: Mass Spectrometry: A Textbook | Source: Springer / MS-Textbook | URL: [Link]

• Title: PubChem Compound Database | Source: National Center for Biotechnology Information (NCBI) | URL: [Link]

Protocols & Analytical Methods

Application Note: Synthesis and Purification Protocol for Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Introduction and Strategic Rationale

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is a highly valuable heterocyclic building block utilized extensively in medicinal chemistry. It serves as a critical synthon in the development of novel dual hypoglycemic agents and G protein-coupled receptor 40 (GPR40/FFA1) agonists, which are targeted for the treatment of metabolic disorders such as type 2 diabetes[1],[2].

The most robust and chemoselective method for synthesizing this tertiary alcohol-ester is the Reformatsky Reaction . This approach utilizes zinc metal to mediate the addition of an α -halo ester (ethyl bromoacetate) to a cyclic ketone (tetrahydro-4H-thiopyran-4-one)[3],[4].

Mechanistic Advantage: While a standard aldol addition using lithium diisopropylamide (LDA) and ethyl acetate could theoretically yield the same product, the strong basicity of lithium enolates often leads to unwanted enolization of the starting ketone, resulting in self-condensation byproducts. The Reformatsky reagent (a zinc enolate) is significantly less basic, ensuring that the nucleophilic attack on the electrophilic carbonyl carbon proceeds with high chemoselectivity and minimal side reactions[4].

Experimental Workflow

Figure 1: Step-by-step workflow for the zinc-mediated Reformatsky synthesis.

Quantitative Material Requirements

The following table summarizes the stoichiometric requirements optimized for a 10 mmol scale synthesis.

Reagent / Material	CAS Number	Equivalents	Amount	Molar Mass ( g/mol )	Role
Tetrahydro-4H-thiopyran-4-one	1072-72-6	1.0 eq	1.16 g (10.0 mmol)	116.18	Electrophile
Ethyl bromoacetate	105-36-2	1.2 eq	1.33 mL (12.0 mmol)	167.00	Nucleophile Precursor
Zinc Dust (High Purity)	7440-66-6	1.5 eq	0.98 g (15.0 mmol)	65.38	Metal Mediator
Iodine ( I2​ )	7553-56-2	0.05 eq	0.12 g (0.5 mmol)	253.81	Zinc Activator
Tetrahydrofuran (THF)	109-99-9	N/A	25 mL	72.11	Anhydrous Solvent
Sat. NH4​Cl (aq)	12125-02-9	N/A	20 mL	53.49	Quenching Agent

Step-by-Step Synthesis Protocol

Phase 1: Zinc Activation (Critical Step)

Expert Insight: Zinc dust naturally forms a passivating layer of zinc oxide ( ZnO ) upon exposure to air. Failure to remove this layer will result in a sluggish or completely stalled reaction.

• Equip a 100 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon/nitrogen inlet. Flame-dry the apparatus under vacuum and backfill with inert gas.

• Add zinc dust (0.98 g, 15.0 mmol) to the flask, followed by anhydrous THF (10 mL).

• Add solid iodine (0.12 g, 0.5 mmol) to the suspension.

• Stir the mixture at room temperature until the brown color of iodine completely fades (approximately 5–10 minutes). Causality: The fading of iodine indicates the formation of ZnI2​ , which effectively etches the ZnO layer, exposing a highly reactive, fresh zinc surface.

Phase 2: Reagent Addition and Reaction

• In a separate dry vial, prepare a solution of tetrahydro-4H-thiopyran-4-one (1.16 g, 10.0 mmol) and ethyl bromoacetate (1.33 mL, 12.0 mmol) in anhydrous THF (15 mL).

• Heat the activated zinc suspension to a gentle reflux (approx. 65 °C).

• Add the ketone/bromoacetate solution dropwise to the refluxing zinc suspension over 20 minutes using a syringe pump or addition funnel. Causality: Dropwise addition maintains a low concentration of the unreacted bromoacetate, preventing the highly exothermic runaway formation of the zinc enolate and minimizing Wurtz-type coupling side reactions.

• Maintain reflux for 2 to 3 hours. Monitor the reaction progress via TLC (Hexanes/EtOAc 7:3) or LC-MS until the starting ketone is completely consumed.

Phase 3: Quenching and Workup

• Remove the heat source and allow the reaction mixture to cool to room temperature, then transfer the flask to an ice-water bath (0 °C).

• Slowly add saturated aqueous ammonium chloride ( NH4​Cl ) solution (20 mL) to quench the reaction. Causality: NH4​Cl is mildly acidic. It effectively protonates the zinc alkoxide intermediate to yield the target tertiary alcohol without being acidic enough to trigger the acid-catalyzed dehydration of the newly formed alcohol into an alkene.

• Filter the biphasic mixture through a pad of Celite to remove unreacted zinc and insoluble zinc salts. Rinse the Celite pad with ethyl acetate (20 mL).

• Transfer the filtrate to a separatory funnel. Separate the aqueous layer and extract it twice more with ethyl acetate (2 x 20 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate ( Na2​SO4​ ).

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil.

Phase 4: Purification

• Purify the crude oil via flash column chromatography on silica gel.

• Use a gradient elution starting from 100% Hexanes to Hexanes/Ethyl Acetate (80:20 v/v).

• Pool the fractions containing the pure product (visualized by KMnO4​ stain, as the molecule lacks a strong UV chromophore) and concentrate in vacuo to afford Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate.

Analytical Validation

To validate the structural integrity of the synthesized protocol, the following analytical signatures should be confirmed:

• Mass Spectrometry (ESI-MS): Expected [M+H]+ at m/z 205.1 and a potential [M+Na]+ at m/z 227.1[5].

• 1 H NMR (400 MHz, CDCl3​ ): Look for the characteristic ethyl ester signals: a quartet around δ 4.15 ppm (2H) and a triplet around δ 1.25 ppm (3H). The isolated methylene protons ( α to the ester) will appear as a singlet around δ 2.50 ppm (2H), confirming the Reformatsky addition at the 4-position of the thiopyran ring.

References

• MDPI (2022). Efficient Consecutive Synthesis of Ethyl-2-(4-Aminophenoxy) Acetate, a Precursor for Dual GK and PPARγ Activators, X-ray Structure, Hirshfeld Analysis, and DFT Studies. Retrieved from [Link]

• Google Patents (2013).WO2013144098A1 - New indanyloxydihydrobenzofuranylacetic acid derivatives and their use as gpr40 receptor agonists.
• European Patent Office (2014).EP 2743268 A2 - Fused cyclic compounds as GPR40 receptor modulators.

• ACS Publications (2012). Optimization of (2,3-Dihydro-1-benzofuran-3-yl)acetic Acids: Discovery of a Non-Free Fatty Acid-Like, Highly Bioavailable G Protein-Coupled Receptor 40/Free Fatty Acid Receptor 1 Agonist as a Glucose-Dependent Insulinotropic Agent. Retrieved from [Link]

• DOKUMEN.PUB (2021). Illustrated Handbook of Sonochemistry. Retrieved from [Link]

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• 2. WO2013144098A1 - New indanyloxydihydrobenzofuranylacetic acid derivatives and their use as gpr40 receptor agonists - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. dokumen.pub [dokumen.pub]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Strategic Utilization of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate in GPCR Drug Discovery

Executive Summary

In modern medicinal chemistry, the precise control of a drug candidate's physicochemical properties is paramount to balancing target affinity with metabolic stability and safety. Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (CAS: 6783-84-2) [1] has emerged as a highly versatile bifunctional building block. Featuring a tertiary alcohol, an ester-bearing carbon chain, and a thioether ring, this compound is strategically employed to introduce polar, metabolically stable moieties into lipophilic scaffolds. This application note details the mechanistic rationale, synthetic integration, and self-validating protocols for utilizing this building block, with a specific focus on the optimization of G-Protein-Coupled Receptor (GPCR) agonists.

Mechanistic Rationale: Modulating Physicochemical Space

The development of GPR40 (Free Fatty Acid Receptor 1) agonists for type 2 diabetes frequently encounters a critical hurdle: high lipophilicity (Log D) driven by the need to mimic endogenous free fatty acids. Excessive lipophilicity often leads to off-target cytotoxicity, notably the activation of caspase-3/7 pathways[2].

Integrating the ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate building block resolves this by providing a dual-action synthetic handle:

• Scaffold Attachment : The ester moiety can be saponified for amide couplings or reduced to a primary alcohol for Mitsunobu etherification, allowing flexible attachment to a core scaffold (e.g., a biphenyl or benzofuran system)[3].

• Log D Optimization via Oxidation : Once attached, the thioether ring is oxidized to a 1,1-dioxide (sulfone). This transformation drastically lowers the Log D, improving aqueous solubility and eliminating free fatty acid-like toxicity, while the newly formed polar sulfone maintains critical hydrogen-bonding interactions (e.g., with Ser8 in TM1 of the GPR40 receptor)[2].

Synthetic Strategy & Self-Validating Protocols

Protocol 1: Assembly via Reformatsky Reaction

Objective : Synthesize the building block from commercially available tetrahydro-4H-thiopyran-4-one. Causality : The Reformatsky reaction is selected over a standard Grignard addition because the intermediate zinc enolate is significantly less basic. This prevents unwanted side reactions, such as the self-condensation of the ketone or nucleophilic attack on the ester moiety[4].

Step-by-Step Methodology :

• Preparation : In an oven-dried, argon-purged flask, suspend activated zinc dust (1.5 eq) in anhydrous THF (0.5 M).

• Initiation : Add a catalytic amount of iodine (0.05 eq) to depassivate the zinc surface. Stir until the brown color fades.

• Addition : Heat the suspension to gentle reflux. Add a mixture of tetrahydro-4H-thiopyran-4-one (1.0 eq) and ethyl bromoacetate (1.2 eq) dropwise over 30 minutes to maintain a controlled exothermic reaction.

• Completion : Reflux for an additional 2 hours.

• Quench & Workup : Cool to 0 °C and quench carefully with saturated aqueous NH₄Cl. Extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over MgSO₄, and concentrate under reduced pressure.

Self-Validation System (IPC) :

• TLC : Monitor via TLC (Heptane/EtOAc 2:1). The disappearance of the UV-inactive ketone (visualized via KMnO₄ stain) and the emergence of a more polar spot confirms conversion.

• NMR : Post-workup, ¹H-NMR must show a characteristic singlet (or AB quartet) for the -CH₂- alpha to the ester at ~2.5 ppm, and the ethyl ester signals at 4.1 ppm (quartet) and 1.2 ppm (triplet), validating the C-C bond formation.

Protocol 2: Scaffold Integration & Sulfone Oxidation

Objective : Oxidize the incorporated thioether to the corresponding sulfone API precursor. Causality : m-CPBA is utilized for its high chemoselectivity towards sulfur oxidation in the presence of tertiary alcohols and ester/ether linkages[3].

Step-by-Step Methodology :

• Preparation : Dissolve the thioether-coupled intermediate (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) and cool to 0 °C.

• Oxidation : Add m-chloroperoxybenzoic acid (m-CPBA, 70-75% purity, 2.5 eq) portion-wise to control the temperature.

• Propagation : Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Quench & Workup : Dilute with DCM and wash successively with 1 M aqueous NaOH (to remove m-chlorobenzoic acid byproduct) and saturated brine. Dry over MgSO₄ and concentrate.

Self-Validation System (IPC) :

• LC-MS : The oxidation state of the sulfur atom is strictly monitored via LC-MS. The intermediate sulfoxide will appear at +16 Da relative to the starting material. Complete conversion is validated only when the +16 Da peak is fully consumed and cleanly replaced by the final sulfone peak at +32 Da. This serves as the absolute go/no-go decision point for reaction quenching.

Quantitative Impact on Drug Properties

The incorporation and subsequent oxidation of this building block fundamentally alters the pharmacokinetic and safety profile of the resulting API.

Table 1: Impact of the (1,1-Dioxidotetrahydro-2H-thiopyran-4-yl) Motif on GPR40 Agonist Profiles

Substituent Tail	Log D (pH 7.4)	GPR40 EC₅₀ (nM)	Caspase-3/7 Activity	Metabolic Stability (T₁/₂)*
2-Ethoxyethoxy (Linear Ether Control)	4.10	12	High (Toxic)	< 2 hours
(Tetrahydro-2H-thiopyran-4-yl) derivative	3.85	15	Moderate	~ 3 hours
(1,1-Dioxidotetrahydro-2H-thiopyran-4-yl)	2.43	18	Low (Safe)	> 8 hours

*Data synthesized from optimization studies of (2,3-dihydro-1-benzofuran-3-yl)acetic acid derivatives demonstrating resistance to β-oxidation[2].

Experimental Workflow Visualization

Synthetic workflow from tetrahydro-4H-thiopyran-4-one to a sulfone-bearing GPR40 agonist API.

References

• [4] Synthesis, Structure, and Keto-Enol Tautomerism of 3-R1-5,5-R2,R2-6-R3-2,3,5,6-Tetrahydropyran-2,4-diones (Includes references to Reformatsky Reaction in Water: Evidence for a Radical Chain Process). ResearchGate. 4

• [2] Optimization of (2,3-Dihydro-1-benzofuran-3-yl)acetic Acids: Discovery of a Non-Free Fatty Acid-Like, Highly Bioavailable G Protein-Coupled Receptor 40/Free Fatty Acid Receptor 1 Agonist as a Glucose-Dependent Insulinotropic Agent. Journal of Medicinal Chemistry - ACS Publications. 2

• [1] Methyl 2-(tetrahydro-2H-thiopyran-4-yl)acetate | BLD Pharm (Chemical Catalog detailing CAS 6783-84-2). BLD Pharm.1

• [3] Fused cyclic compounds as GPR40 receptor modulators - European Patent Office - EP 2743268 A2. Googleapis.com. 3

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• 1. 1548627-52-6|Methyl 2-(tetrahydro-2H-thiopyran-4-yl)acetate|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]

Functionalization of the tertiary hydroxyl group in Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate

Application Note: Advanced Functionalization Strategies for the Tertiary Hydroxyl Group in Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Introduction & Strategic Overview

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is a highly valued building block in medicinal chemistry, most notably utilized in the synthesis of GPR40 (FFA1) agonists like TAK-875 (fasiglifam) for the treatment of Type 2 Diabetes[1]. The tetrahydrothiopyran (thiane) ring provides a metabolically tunable, lipophilic core. However, functionalizing the C4 tertiary hydroxyl group presents a formidable synthetic challenge.

Because the hydroxyl group is flanked by a bulky thiane ring and an ethyl acetate moiety, it is severely sterically hindered. More critically, the molecule is a β -hydroxy ester. Exposure to strong bases (e.g., NaH, KOtBu) leads to the deprotonation of the acidic α -protons of the ester, triggering rapid E1cB elimination to form the thermodynamically favored exocyclic alkene (Ethyl 2-(tetrahydro-4H-thiopyran-4-ylidene)acetate). Conversely, strong Brønsted acids promote E1 dehydration. Therefore, functionalization requires highly specific, mild conditions that bypass these elimination pathways.

Mechanistic Causality (E-E-A-T)

To achieve high-yielding functionalization, the causality of reagent selection must be strictly aligned with the substrate's vulnerabilities:

• Avoidance of Enolization: Reagents must not be basic enough to abstract the ester's α -protons.

• Electrophilic Activation over Nucleophilic Attack: Due to steric shielding, direct SN​2 attack by the tertiary alkoxide is kinetically unfavorable. The strategy must rely on highly electrophilic species (e.g., acylpyridinium ions, halophilic Lewis acids) that can be intercepted by the weakly nucleophilic tertiary alcohol.

• Alternative Radical Pathways: Recent advances demonstrate that tertiary alcohols can be converted to alkoxy radicals via oxoammonium-mediated oxidation, enabling remote C-H functionalization or β -scission without basic conditions[2].

Experimental Protocols & Methodologies

Protocol A: Mild O-Acylation via Steglich Esterification Causality: Traditional acylation using acyl chlorides and pyridine often requires elevated temperatures, increasing the risk of elimination. The Steglich approach utilizes N,N'-Dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid and 4-Dimethylaminopyridine (DMAP) as a hyper-nucleophilic acyl transfer catalyst. This creates a highly reactive acylpyridinium intermediate that readily reacts with the hindered tertiary alcohol at room temperature.

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (10.0 mmol, 1.0 equiv) and the desired carboxylic acid (12.0 mmol, 1.2 equiv) in 50 mL of anhydrous dichloromethane (DCM).

• Catalyst Addition: Cool the mixture to 0 °C using an ice bath. Add DMAP (1.0 mmol, 0.1 equiv) in one portion.

• Activation: Add a solution of DCC (12.0 mmol, 1.2 equiv) in 10 mL of anhydrous DCM dropwise over 15 minutes. A white precipitate of dicyclohexylurea (DCU) will begin to form almost immediately.

• Reaction: Stir at 0 °C for 1 hour, then remove the ice bath and allow the reaction to stir at room temperature for 14 hours.

• Workup: Filter the suspension through a pad of Celite to remove the DCU byproduct. Wash the filtrate sequentially with 0.5 M HCl (30 mL), saturated aqueous NaHCO 3​ (30 mL), and brine (30 mL).

• Isolation: Dry the organic layer over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure. Purify the residue via silica gel flash chromatography (Hexane/Ethyl Acetate gradient).

Protocol B: Deoxofluorination via XtalFluor-E Causality: Replacing the tertiary hydroxyl with a fluorine atom enhances metabolic stability. Standard reagents like DAST generate highly basic fluoride ions that promote E1cB elimination. XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate), used in conjunction with triethylamine trihydrofluoride (Et 3​ N·3HF), provides a less basic environment, significantly suppressing the elimination pathway while effectively fluorinating the tertiary carbon.

Step-by-Step Methodology:

• Preparation: In an Argon-purged flask, dissolve the substrate (5.0 mmol, 1.0 equiv) and Et 3​ N·3HF (10.0 mmol, 2.0 equiv) in 30 mL of anhydrous DCM.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Fluorination: Add XtalFluor-E (7.5 mmol, 1.5 equiv) portion-wise over 10 minutes.

• Reaction: Stir at -78 °C for 30 minutes, then allow the reaction mixture to gradually warm to room temperature over 4 hours.

• Quenching: Cool the flask back to 0 °C and carefully quench by adding 20 mL of saturated aqueous NaHCO 3​ . (Caution: CO 2​ evolution).

• Workup: Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, dry over Na 2​ SO 4​ , and concentrate. Purify immediately via flash chromatography.

Protocol C: Silver-Mediated O-Alkylation Causality: Williamson ether synthesis using NaH is incompatible with the β -hydroxy ester motif. Silver(I) oxide (Ag 2​ O) serves as a mild, non-nucleophilic base and a halophilic Lewis acid. It coordinates with the alkyl halide (e.g., Methyl iodide), increasing its electrophilicity and allowing the hindered tertiary alcohol to attack without enolizing the ester.

Step-by-Step Methodology:

• Preparation: Dissolve the substrate (5.0 mmol, 1.0 equiv) in 20 mL of anhydrous N,N-dimethylformamide (DMF).

• Reagent Addition: Add freshly prepared Ag 2​ O (10.0 mmol, 2.0 equiv) and Methyl iodide (25.0 mmol, 5.0 equiv).

• Reaction: Wrap the reaction flask in aluminum foil to exclude light. Stir the heterogeneous mixture vigorously at 40 °C for 36 hours.

• Filtration: Filter the dark suspension through a pad of Celite to remove silver salts. Wash the filter cake thoroughly with Ethyl Acetate (50 mL).

• Workup: Transfer the filtrate to a separatory funnel and wash with distilled water (3 x 50 mL) to remove DMF. Wash with brine, dry over MgSO 4​ , and concentrate. Purify via chromatography.

Quantitative Data Summary

The following table summarizes the expected yields and elimination byproduct ratios for the functionalization of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate based on the selected methodologies.

Functionalization Strategy	Reagents / Conditions	Target Product Yield (%)	Elimination Byproduct (%)
O-Acylation	DCC, DMAP, DCM, RT	85 - 92%	< 5%
O-Acylation (Control)	AcCl, Pyridine, Reflux	30 - 45%	40 - 55%
Deoxofluorination	XtalFluor-E, Et 3​ N·3HF, DCM	65 - 75%	10 - 15%
Deoxofluorination (Control)	DAST, DCM, RT	20 - 30%	> 60%
O-Alkylation	Ag 2​ O, MeI, DMF, 40 °C	70 - 80%	< 2%
O-Alkylation (Control)	NaH, MeI, THF, 0 °C	< 10%	> 85%

Workflow Visualization

Divergent functionalization pathways of the tertiary hydroxyl group and competing elimination.

References[2] Accessing Alkoxy Radicals via Frustrated Radical Pairs: Diverse Oxidative Functionalizations of Tertiary Alcohols - PMC. National Institutes of Health (NIH). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHloJIW1RVc3tfQIsutpoTuhhC9PQ9VtM8YW9iVwkBmzt6HQNksihO79sr_xW4zWtiT2YRPbkYqVsm9pJTwJX0iI8DCNjhf94Cbx-9VSMkHlEaBWPpJbguzPW_RieALXhr_WQb7y8gdbFk2kVY=[1] Optimization of (2,3-dihydro-1-benzofuran-3-yl)acetic Acids: Discovery of a Non-Free Fatty Acid-Like, Highly Bioavailable G Protein-Coupled Receptor 40/free Fatty Acid Receptor 1 Agonist as a Glucose-Dependent Insulinotropic Agent - PubMed. National Institutes of Health (NIH). https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGaOY6q6VGMzaY4_Pis6RHEt5BbLEQhICN1OmAtSgAF10qfHy1KMeFWJEtr6ZIP1FB9oLrZWtLeFV-jwTOKccjbzyUKecFDUc9X0RUJDfgcEmL2h3Ep4vWBrHKcQfkGHeMaMmJg

Sources

• 1. Optimization of (2,3-dihydro-1-benzofuran-3-yl)acetic acids: discovery of a non-free fatty acid-like, highly bioavailable G protein-coupled receptor 40/free fatty acid receptor 1 agonist as a glucose-dependent insulinotropic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Accessing Alkoxy Radicals via Frustrated Radical Pairs: Diverse Oxidative Functionalizations of Tertiary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate in Sulfur-Containing Heterocyclic Chemistry

Introduction & Mechanistic Overview

The integration of sulfur-containing heterocycles into molecular scaffolds is a cornerstone strategy in modern drug discovery. The sulfur atom's unique polarizability, distinct bond lengths, and capacity for variable oxidation states (thioether, sulfoxide, sulfone) allow medicinal chemists to fine-tune the physicochemical properties of drug candidates.

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is a highly versatile, multifunctional building block. Structurally, it features a six-membered tetrahydrothiopyran ring, a tertiary hydroxyl group at the C4 position, and an ethyl acetate pendant arm. This triad of functional groups—a thioether, an alcohol, and an ester—makes it an ideal precursor for synthesizing complex spirocycles and modulating the lipophilicity of active pharmaceutical ingredients (APIs) [2].

The Causality of Synthetic Design: Why the Reformatsky Reaction?

The synthesis of this building block relies on the carbon-carbon bond-forming reaction between tetrahydro-4H-thiopyran-4-one and ethyl bromoacetate. While a standard aldol addition using a lithium or magnesium enolate might seem intuitive, the high basicity of these hard enolates often leads to unwanted side reactions, such as the self-condensation of the cyclic ketone or retro-aldol fragmentation.

To circumvent this, the Reformatsky reaction is employed [3]. By inserting elemental zinc into the carbon-bromine bond of ethyl bromoacetate, a zinc enolate is formed. Zinc enolates are significantly less basic and more nucleophilic toward ketones than their lithium counterparts. This inherent chemoselectivity ensures a clean addition to the C4 carbonyl of the tetrahydrothiopyran ring, yielding the tertiary alcohol with high conversion rates and minimal byproducts.

Mechanistic sequence of the Reformatsky reaction forming the tertiary alcohol.

Applications in Medicinal Chemistry & Drug Development

Application 1: Spirocyclic Scaffolds (Spiro-lactones)

Spirocyclic compounds are highly valued in drug design for their inherent three-dimensionality, which often correlates with improved target specificity and reduced off-target toxicity. The spatial proximity of the tertiary hydroxyl group and the ethyl ester in Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate makes it perfectly primed for intramolecular cyclization. Under acidic conditions, the molecule undergoes lactonization to form 2-oxa-8-thiaspiro[4.5]decan-3-one , a rigid spiro-lactone core used in the development of CNS-active agents and novel antibiotics.

Application 2: GPR40 Agonists and Lipophilicity Tuning

The thioether moiety serves as a synthetic handle for late-stage oxidation. By converting the sulfur atom to a sulfoxide or a 1,1-dioxide (sulfone), researchers can drastically alter the molecule's topological polar surface area (TPSA) and partition coefficient (Log D). For example, in the optimization of G-protein-coupled receptor 40 (GPR40) agonists for the treatment of type 2 diabetes, incorporating the (1,1-dioxidotetrahydro-2H-thiopyran-4-yl)oxy derivative successfully optimized the lipophilicity of the drug candidate while retaining potent agonist activity and binding affinity [1].

Synthetic workflow and downstream applications of the title compound.

Quantitative Data Summaries

Table 1: Reaction Optimization Parameters for Reformatsky Synthesis

Solvent System	Temperature	Catalyst/Activator	Yield (%)	Causality / Observation
Diethyl Ether	35 °C (Reflux)	None	< 20%	Poor zinc activation; sluggish enolate formation.
THF	65 °C (Reflux)	Iodine (cat.)	85%	I₂ cleans the ZnO passivation layer, ensuring rapid insertion.

| Toluene | 110 °C (Reflux) | Iodine (cat.) | 45% | High temp leads to partial dehydration of the tertiary alcohol. |

Table 2: Physicochemical Property Shifts via Sulfur Oxidation

Derivative	Molecular Weight	TPSA (Ų)	Estimated Log D (pH 7.4)	Primary Application
Thioether (Base)	204.28 g/mol	46.5	~1.8	Lipophilic anchor; spirocycle precursor.
Sulfoxide	220.28 g/mol	63.5	~0.6	Intermediate polarity tuning.

| Sulfone (1,1-Dioxide)| 236.28 g/mol | 80.6 | ~0.1 | GPR40 Agonists; metabolic stability enhancement [1]. |

Experimental Protocols

Protocol A: Synthesis of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

This protocol utilizes a self-validating initiation step to ensure safety and high yield.

• Zinc Activation: To an oven-dried, argon-purged 250 mL round-bottom flask, add zinc dust (2.0 eq, 130 mmol). Add anhydrous THF (50 mL) followed by a single crystal of iodine. Validation: Stir at room temperature until the brown color of iodine fades to colorless, indicating the successful removal of the zinc oxide passivation layer.

• Initiation: Heat the suspension to a gentle reflux (65 °C). Add 10% of the total volume of ethyl bromoacetate (total 1.5 eq, 97.5 mmol). Validation: An exothermic reaction and vigorous bubbling confirm the formation of the zinc enolate.

• Addition: Once initiated, add a solution of tetrahydro-4H-thiopyran-4-one (1.0 eq, 65 mmol) and the remaining ethyl bromoacetate in anhydrous THF (30 mL) dropwise over 45 minutes using an addition funnel.

• Reaction: Reflux the mixture for an additional 2 hours. Monitor via TLC (Hexanes/EtOAc 7:3). The disappearance of the UV-active ketone spot indicates completion.

• Workup: Cool the mixture to 0 °C and quench slowly with cold 1M HCl (50 mL) to solubilize the zinc salts. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography to yield the product as a pale yellow oil.

Protocol B: Oxidation to the 1,1-Dioxide (Sulfone) Derivative

• Preparation: Dissolve Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM, 40 mL) and cool to 0 °C in an ice bath.

• Oxidation: Slowly add m-chloroperoxybenzoic acid (mCPBA, 70-75% purity, 2.2 eq, 22 mmol) in small portions to manage the exothermic oxidation.

• Stirring: Allow the reaction to warm to room temperature and stir for 4 hours. Validation: A white precipitate (m-chlorobenzoic acid byproduct) will form as the reaction progresses.

• Quenching & Extraction: Quench the reaction with saturated aqueous Na₂S₂O₃ (20 mL) to destroy unreacted peroxide. Filter off the precipitated acid. Wash the organic filtrate with saturated aqueous NaHCO₃ (3 × 30 mL) to remove residual acid. Dry over MgSO₄ and concentrate to yield the sulfone derivative.

Protocol C: Lactonization to 2-Oxa-8-thiaspiro[4.5]decan-3-one

• Preparation: Dissolve the synthesized tertiary alcohol ester (1.0 eq, 10 mmol) in Toluene (50 mL).

• Catalysis: Add p-Toluenesulfonic acid monohydrate (p-TsOH, 0.1 eq, 1 mmol).

• Cyclization: Equip the flask with a Dean-Stark apparatus and a reflux condenser. Heat the mixture to reflux (110 °C) for 6 hours. Causality: The Dean-Stark trap removes the ethanol byproduct, driving the equilibrium toward the thermodynamically stable spiro-lactone.

• Workup: Cool to room temperature, wash the organic layer with saturated aqueous NaHCO₃ (20 mL) to neutralize the acid catalyst, dry over Na₂SO₄, and concentrate. Recrystallize from hexanes/ethyl acetate to obtain the pure spirocycle.

References

• Title: Optimization of (2,3-Dihydro-1-benzofuran-3-yl)acetic Acids: Discovery of a Non-Free Fatty Acid-Like, Highly Bioavailable G Protein-Coupled Receptor 40/Free Fatty Acid Receptor 1 Agonist as a Glucose-Dependent Insulinotropic Agent Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Practical Synthetic Organic Chemistry: Reactions, Principles, and Techniques (Reformatsky Reaction) Source: Wiley / Chemistry-Chemists URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Dehydration of Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate

Welcome to the technical support center for Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this important heterocyclic building block. Our goal is to provide expert, field-proven insights to help you anticipate and troubleshoot a common and critical side reaction: dehydration. By understanding the underlying mechanisms and controlling key experimental parameters, you can ensure the integrity of your synthesis and the purity of your final product.

Section 1: Understanding the Dehydration Problem

This section addresses the fundamental "what" and "why" of the dehydration side reaction.

FAQ: I'm observing a significant impurity with a mass of M-18 in my reaction analysis. What is it?

This is a classic signature of a dehydration event. The impurity you are observing is almost certainly Ethyl 2-(tetrahydro-4H-thiopyran-4-ylidene)acetate [1], the alkene product formed by the elimination of a water molecule (molar mass ≈ 18.015 g/mol ) from your target compound.

The starting material, Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate, contains a tertiary alcohol functional group[2][3]. Tertiary alcohols are particularly susceptible to dehydration, especially under acidic conditions and at elevated temperatures, to form a more stable alkene.[3][4][5]

FAQ: What is the chemical mechanism that drives this unwanted dehydration?

The dehydration of this tertiary alcohol predominantly proceeds through an E1 (Elimination, Unimolecular) mechanism , especially in the presence of an acid catalyst.[2][6][7] This is a two-step process that involves the formation of a carbocation intermediate. The stability of this intermediate is the primary reason tertiary alcohols dehydrate more readily than secondary or primary alcohols.[3][8]

The E1 Mechanism Steps:

• Protonation of the Hydroxyl Group: The acid catalyst protonates the hydroxyl group, converting it into an alkyloxonium ion. This is a crucial step because the hydroxyl group (-OH) is a poor leaving group, while water (H₂O) is an excellent leaving group.[2][9]

• Formation of a Carbocation: The C-O bond breaks, and the water molecule departs. This is the slow, rate-determining step of the reaction and results in the formation of a stable tertiary carbocation.[7][8]

• Deprotonation to Form the Alkene: A weak base (often a water molecule or the conjugate base of the acid catalyst) removes a proton from a carbon atom adjacent to the carbocation. The electrons from the C-H bond then form the new pi (π) bond of the alkene, regenerating the acid catalyst.[6]

Caption: Acid-catalyzed E1 dehydration mechanism.

Section 2: Proactive Mitigation and Troubleshooting

This section provides actionable strategies to prevent the dehydration side reaction during synthesis and ensure product stability.

FAQ: How can I prevent or minimize the formation of this dehydration byproduct during synthesis?

Controlling the dehydration side reaction hinges on carefully managing the reaction conditions. Since both the desired reaction (e.g., esterification) and the undesired dehydration can be promoted by acid and heat, a delicate balance must be struck.[10]

The following table summarizes key parameters and provides recommendations based on established principles of organic synthesis.

Parameter	Recommendation for Minimizing Dehydration	Scientific Rationale
Temperature	Maintain the lowest effective temperature for the primary reaction. For tertiary alcohols, dehydration can occur at temperatures as low as 25-80°C.[3]	Elimination reactions generally have a higher activation energy than substitution or esterification reactions. Lower temperatures disproportionately slow the rate of the undesired dehydration side reaction.
Acid Catalyst	- Use milder acid catalysts (e.g., p-toluenesulfonic acid (TsOH), phosphoric acid) instead of strong, dehydrating acids like concentrated sulfuric acid.[8] - Consider using a heterogeneous acid catalyst (e.g., Amberlyst-15 resin).[10]	Stronger acids are more effective at protonating the alcohol, accelerating the rate-determining step of the E1 mechanism.[11] Heterogeneous catalysts are often milder and can be easily filtered off, preventing further reaction during workup.[10]
Reaction Time	Monitor the reaction closely (e.g., by TLC or LC-MS) and stop it as soon as the starting material is consumed. Do not allow the reaction to run for an extended period unnecessarily.	Prolonged exposure to acidic and thermal stress increases the probability of the dehydration side reaction occurring, even under otherwise optimized conditions.
Water Removal	For esterification, use a method to remove water as it forms (e.g., Dean-Stark trap or molecular sieves).[11][12]	While this primarily drives the esterification equilibrium forward (Le Chatelier's Principle), it also minimizes the presence of water that could act as a nucleophile in potential side reactions or participate in reversible hydration of the alkene product.[8][12]
Alternative Reagents	For esterification reactions, avoid acidic conditions altogether by using coupling reagents like N,N'-Dicyclohexylcarbodiimide (DCC) with a catalyst like 4-Dimethylaminopyridine (DMAP).	These methods activate the carboxylic acid instead of the alcohol, allowing the reaction to proceed under neutral or mildly basic conditions where the E1 dehydration mechanism is not viable.

The following workflow provides a logical approach to troubleshooting this issue in your experiments.

Caption: Troubleshooting decision workflow for dehydration.

FAQ: My purified product is showing signs of degradation during storage. Could it be dehydration?

Yes, this is possible, especially if the purified compound has trace amounts of residual acid from the synthesis or purification steps (e.g., from silica gel). Over time, even catalytic amounts of acid can promote slow degradation.

Recommendations for Storage:

• Ensure Neutrality: After purification, ensure the product is free from acidic residues. A wash with a dilute, weak base solution (e.g., saturated sodium bicarbonate) during workup, followed by a brine wash and drying, is recommended.

• Storage Conditions: Store the purified compound at low temperatures (e.g., < 4°C) under an inert atmosphere (e.g., nitrogen or argon) to minimize degradation.

• Solvent Choice: If stored in solution, use a non-acidic, aprotic solvent.

Section 3: Analysis and Purification

Effective analysis is key to identifying and quantifying the problem, while a robust purification strategy is essential for isolating your target compound.

FAQ: What are the best analytical methods to detect and quantify the dehydrated impurity?

A combination of chromatographic and spectroscopic methods should be used for unambiguous identification and quantification.

Analytical Technique	Expected Observation for Product (Alcohol)	Expected Observation for Impurity (Alkene)
Thin-Layer Chromatography (TLC)	A more polar spot with a lower Rf value on normal-phase silica gel.	A less polar spot with a higher Rf value.
LC-MS / GC-MS	A clear molecular ion peak corresponding to the mass of the target compound (C₉H₁₆O₂S, MW: 188.29).[13]	A molecular ion peak at M-18 (C₉H₁₄O₂S, MW: 186.27).[1]
¹H NMR	- Presence of a singlet for the hydroxyl (-OH) proton (often broad, disappears on D₂O shake).- Absence of signals in the vinylic region (typically 5-7 ppm).	- Absence of the hydroxyl proton signal.- Appearance of new signals in the vinylic region, characteristic of protons on a double bond.
¹³C NMR	- Presence of a signal for the carbon bearing the hydroxyl group (sp³ hybridized, ~65-85 ppm).	- Disappearance of the C-OH signal.- Appearance of two new signals for the sp² hybridized carbons of the C=C double bond (~110-150 ppm).
FT-IR Spectroscopy	A broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretch.	Absence of the broad O-H stretching band.

FAQ: If the dehydration side product has already formed, what is the recommended purification strategy?

The significant difference in polarity between the desired alcohol and the undesired alkene makes flash column chromatography the most effective method for separation.[14][15] The less polar alkene will elute from the column before the more polar alcohol.

Detailed Protocol for Purification by Flash Column Chromatography

• Preparation:

  • Concentrate the crude reaction mixture under reduced pressure to obtain a viscous oil or solid.

  • Adsorb the crude material onto a small amount of silica gel (dry loading) for best resolution.

• Column Packing:

  • Select an appropriately sized silica gel column for the scale of your reaction.

  • Pack the column using a non-polar solvent (e.g., hexanes or petroleum ether).

• Elution:

  • Starting Solvent System: Begin with a low-polarity mobile phase. A good starting point is a mixture of hexanes and ethyl acetate (e.g., 95:5 or 90:10 v/v).

  • Gradient Elution: Gradually increase the polarity of the eluent by increasing the percentage of ethyl acetate. The alkene byproduct will elute first in the lower polarity fractions. The desired alcohol product will elute later as the solvent polarity increases.

  • Monitoring: Collect fractions and monitor them by TLC to identify which contain the pure product.

• Isolation:

  • Combine the pure fractions containing the desired product.

  • Remove the solvent using a rotary evaporator to yield the purified Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate.

  • Confirm purity using the analytical methods described above.

References

• Acid-Catalyzed Dehydration of Alcohols to Alkenes. JoVE. [Link]

• Acid Catalyzed Dehydration of Alcohols Structure & Mechanism. Study.com. [Link]

• Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes. JoVE. [Link]

• Alcohol Dehydration by E1 and E2 Elimination with Practice Problems. Chemistry Steps. [Link]

• 9.8 Alcohol Dehydration Part 1: Overview and Mechanisms. YouTube. [Link]

• Dehydration of Secondary and Tertiary Alcohols. Reddit. [Link]

• 14.4: Dehydration Reactions of Alcohols. Chemistry LibreTexts. [Link]

• Recent developments in vibrational spectral analyses for dynamically assessing and monitoring food dehydration processes. ResearchGate. [Link]

• Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

• Dehydration Analysis. Journal of Body Fluids. [Link]

• Pharmaceutical Hydrates Analysis—Overview of Methods and Recent Advances. National Center for Biotechnology Information. [Link]

• PERVAPORATION APPLIED FOR DEWATERING OF REACTION MIXTURE DURING ESTERIFICATION. ResearchGate. [Link]

• Dehydration of alcohols. Khan Academy. [Link]

• Continuous esterification or dehydration in supercritical carbon dioxide. ResearchGate. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. National Center for Biotechnology Information. [Link]

• Methods of Assessment of Hydration Status and their Usefulness in Detecting Dehydration in the Elderly. Current Research in Nutrition and Food Science. [Link]

• Synthesis of 2,3-Diaryl-2H-azirines via Cs₂CO₃-Mediated Cyclization of Ketoxime Acetates. Organic Syntheses. [Link]

• Recent developments on detection technology for the drying processes of agricultural products. Maximum Academic Press. [Link]

• Merging Photoredox and Nickel Catalysis: The Decarboxylative Cross- Coupling of Carboxylic Acids with Vinyl Halides. Princeton University. [Link]

• Purification method of ethyl acetate.

• Synthesis of ethyl 2-(4-formamidopyrimidin-2-yl)acetate. PrepChem.com. [Link]

Sources

• 1. Ethyl 2-(tetrahydro-4H-thiopyran-4-ylidene)acetate [cymitquimica.com]
• 2. study.com [study.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Khan Academy [khanacademy.org]
• 6. moodle.tau.ac.il [moodle.tau.ac.il]
• 7. Video: Acid-Catalyzed Dehydration of Alcohols to Alkenes [jove.com]
• 8. Alcohol Dehydration by E1 and E2 Elimination with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. youtube.com [youtube.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. fluorochem.co.uk [fluorochem.co.uk]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. prepchem.com [prepchem.com]

Technical Support Center: Stabilizing the Tetrahydrothiopyran Ring in Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Welcome to the Technical Support Center for researchers and drug development professionals working with Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate . This guide provides authoritative troubleshooting strategies to prevent the unintended oxidation of the tetrahydrothiopyran (thioether) ring during synthesis, handling, and long-term storage.

Mechanistic Overview: The Vulnerability of the Thioether Moiety

The sulfur atom within the tetrahydrothiopyran ring is highly nucleophilic. This makes the molecule exceptionally susceptible to electrophilic oxygen transfer from reactive oxygen species (ROS), atmospheric oxygen, and trace peroxides found in common laboratory solvents.

Oxidation typically proceeds in two stages:

• Formation of the Sulfoxide: A rapid reaction where the thioether is oxidized to a highly polar sulfoxide[1].

• Formation of the Sulfone: A subsequent, often slower, over-oxidation step yielding an irreversible sulfone[2].

Because these oxidative degradants drastically alter the polarity, stereochemistry, and biological activity of the target molecule, preventing their formation requires a self-validating system of rigorous environmental controls.

Caption: Mechanism of thioether oxidation and strategic intervention points to prevent degradation.

Frequently Asked Questions (FAQs)

Q1: Why does my Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate degrade into a more polar spot on TLC during storage? A1: The tetrahydrothiopyran ring contains a nucleophilic sulfur atom that readily undergoes oxidation to a sulfoxide. This is driven by reactive oxygen species (ROS), trace peroxides in ethereal solvents (like THF or diethyl ether), or photo-oxidation[1]. The resulting sulfoxide is significantly more polar, shifting the Rf​ value downward on a silica TLC plate.

Q2: I am functionalizing the hydroxyl group. How do I prevent the thioether from oxidizing during the reaction? A2: You must eliminate all oxidizing agents and transition metal catalysts (like unshielded Cu, Fe, or Zn) which can catalyze aerobic oxidation[3]. If an oxidation step is mandatory elsewhere in your synthetic route, the thioether must be temporarily protected, or you must use highly chemoselective reagents. Always run reactions under a strict Argon atmosphere and use degassed solvents.

Q3: Does light exposure actually affect the stability of the thiopyran ring? A3: Yes. Recent mechanistic studies and DFT calculations evidence a self-initiating triplet state oxidation mechanism where blue light activates a thioether- O2​ complex, triggering a radical cascade that yields sulfoxides[4]. Always store this compound in amber vials.

Q4: How can I validate that my storage environment is safe? A4: Implement a self-validating protocol: Before dissolving your compound, test your solvent with a starch-iodide test strip. A positive blue/black color indicates the presence of peroxides. If peroxides are detected (>1 ppm), the solvent will actively degrade your thiopyran and must be discarded or purified.

Quantitative Data: Oxidation Kinetics

Understanding the reaction rates of thioether oxidation dictates how aggressively you must protect the sample. Below is a summary of thioether half-lives under various environmental conditions[1].

Environmental Condition / Oxidant	Concentration	Estimated Half-Life ( t1/2​ )	Major Degradant
Ambient Air & Light (Benchtop)	Atmospheric O2​	~3 to 5 Days	Sulfoxide
Trace Hydrogen Peroxide ( H2​O2​ )	200 µM (in solvent)	~100 to 150 Hours	Sulfoxide
Trace Hypochlorite ( NaOCl )	0.6 mM (glassware residue)	< 10 Milliseconds	Sulfoxide / Sulfone
Strict Argon / Dark / -20°C	0 ppm O2​	> 2 Years	None (Stable)

Note: Hypochlorite (often found in bleach baths for glassware cleaning) oxidizes thioethers almost instantaneously. Ensure all glassware is thoroughly rinsed with deionized water and oven-dried prior to use.

Troubleshooting & Experimental Protocols

To guarantee the scientific integrity of your workflow, follow these step-by-step methodologies for handling Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate.

Protocol A: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

Ethereal solvents and halogenated organics dissolve significant amounts of atmospheric oxygen. To prevent auto-oxidation, solvents must be degassed.

• Transfer: Place the required volume of solvent into a Schlenk flask containing a magnetic stir bar. Seal the flask.

• Freeze: Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen solid.

• Pump: Open the flask to a high-vacuum line for 2–3 minutes to evacuate the headspace of all gases.

• Thaw: Close the vacuum valve and remove the flask from the liquid nitrogen. Allow the solvent to thaw completely in a room-temperature water bath. You will observe bubbles of trapped gas escaping the liquid.

• Repeat: Repeat the Freeze-Pump-Thaw cycle a total of three times .

• Backfill: After the final freeze-pump cycle, backfill the flask with ultra-pure Argon gas.

Protocol B: Safe Storage and Handling Procedure

• Purification: Ensure the compound is purified via flash chromatography to remove trace metals or radical initiators.

• Drying: Remove all residual solvent under high vacuum.

• Aliquotting: Divide the bulk material into single-use aliquots to prevent repeated freeze-thaw cycles and atmospheric exposure.

• Inert Gas Flushing: Flush each amber glass storage vial with a gentle stream of Argon for 30 seconds.

• Sealing: Seal the vial with a PTFE-lined cap and wrap the seal tightly with Parafilm.

• Storage: Store the vials at -20°C in a dark freezer.

Caption: Standard operating procedure for solvent evaluation and preparation to prevent thioether oxidation.

References

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. NIH. Available at:[Link]

• Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides. NIH. Available at:[Link]

• Photooxidation of Thioethers to Sulfoxides and the Self-Initiating Mechanism Evidenced by DFT Calculations. ACS Publications. Available at:[Link]

• Homogeneous and heterogeneous catalytic oxidation of sulfides by H2O2 over zinc(II) compounds. ResearchGate. Available at:[Link]

Sources

• 1. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides: Their Interplay in a Cascade of Redox Reactions from Diarylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Resolving poor solubility of Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate during Grignard reactions

Overview: The Solubility Paradox of Thiopyran Substrates

Target Molecule: Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

When subjecting this substrate to a Grignard reaction (typically to convert the ethyl ester into a tertiary alcohol), researchers frequently encounter severe solubility issues. The root cause is not the ester itself, but the C4-tertiary hydroxyl group. The initial equivalent of the Grignard reagent acts as a base, rapidly deprotonating the hydroxyl to form a magnesium alkoxide intermediate. Because the non-polar tetrahydrothiopyran ring fails to adequately solvate this highly polar intermediate, the alkoxide rapidly polymerizes into an insoluble gel, trapping the unreacted ester and stalling the reaction.

This guide provides field-proven, mechanistically grounded solutions to keep your intermediates in solution and drive your reaction to completion.

Diagnostic FAQs

Q1: Why does my reaction mixture turn into a thick white gel immediately after adding the Grignard reagent? A: This is a classic manifestation of magnesium alkoxide aggregation. The acid-base reaction between the Grignard reagent and the free hydroxyl group is diffusion-controlled and occurs much faster than the desired nucleophilic addition to the ester. To satisfy magnesium's oxophilic coordination sphere, the resulting alkoxide forms oligomeric networks—often tetramers in ether or dimers in THF[1]. This polymeric network precipitates out of solution, physically occluding the remaining starting material.

Q2: Can I just add more solvent or heat the reaction to dissolve the gel? A: No. Dilution rarely works because the association constant of these polymeric aggregates is extremely high. While heating to reflux might marginally improve solubility, it introduces competing side reactions, such as enolization of the ester or premature ring-opening. A chemical intervention is required to disrupt the Mg-O-Mg bonds.

Q3: What is the most effective additive to resolve this solubility issue? A: Anhydrous Lithium Chloride (LiCl). Pioneered by Paul Knochel (the "Turbo-Grignard" concept), the addition of LiCl breaks up polymeric magnesium aggregates by forming highly soluble bimetallic ate-complexes[2]. The lithium ion coordinates with the alkoxide oxygen, disrupting the bridging networks and restoring a homogeneous solution. X-ray crystallography has confirmed that LiCl incorporates directly into the magnesium coordination sphere to stabilize these reactive species[3].

Q4: Are there concentration limits when using LiCl? A: Yes. While LiCl is highly effective at deaggregating the alkoxide, LiCl itself has a solubility limit of approximately 0.5 M in THF[4]. You must design your reaction volume to ensure the LiCl concentration remains below this threshold, otherwise, the additive itself will precipitate.

Q5: If the LiCl additive fails, what is the definitive synthetic workaround? A: Masking the hydroxyl group. By temporarily protecting the C4-OH as a Trimethylsilyl (TMS) ether, you completely prevent alkoxide formation. The Grignard reagent will then exclusively attack the ester, bypassing the aggregation pathway entirely.

Data Presentation: Strategy Comparison Matrix

Strategy	Reagents / Conditions	Solubility Improvement	Yield Impact	Workflow Complexity
Standard Grignard	RMgX, THF, 0 °C	Poor (Forms insoluble gel)	< 20% (Stalled)	Low
Solvent Swap	RMgX, 2-MeTHF/Toluene	Marginal (Slurry forms)	30 - 40%	Low
Turbo-Additive	RMgX + LiCl (1.5 eq), THF	Excellent (Clear solution)	> 85%	Medium (Requires ultra-dry LiCl)
Hydroxyl Protection	1. TMSCl/Imidazole2. RMgX, THF	Excellent (No alkoxide forms)	> 90% (Over 2 steps)	High (Adds 2 synthetic steps)

Mechanistic Workflow: Aggregation vs. Deaggregation

Mechanistic pathway showing LiCl-mediated deaggregation of magnesium alkoxides.

Self-Validating Experimental Protocols

Protocol A: LiCl-Mediated Grignard Addition (Direct Method)

Objective: Perform a Grignard addition on the ester moiety while maintaining the C4-alkoxide intermediate in solution. Causality: Anhydrous LiCl disrupts the Mg-O-Mg bridging of the alkoxide tetramer, forming a soluble monomeric Mg/Li ate-complex.

• Preparation of the Substrate-LiCl Complex: Dissolve Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (1.0 eq) and strictly anhydrous LiCl (1.5 eq) in dry THF. Ensure the final concentration of LiCl does not exceed 0.4 M to prevent additive precipitation[4].

• Deprotonation: Cool the solution to 0 °C. Dropwise add the Grignard reagent (1.0 eq).

  • Self-Validation Checkpoint 1 (Visual Deaggregation): Evolution of alkane gas will occur. A transient white precipitate may form but must rapidly dissolve upon stirring, yielding a clear, homogeneous solution. If the solution remains a thick opaque gel, the LiCl is insufficiently dry, and the system has failed to deaggregate. Do not proceed until the solution is clear.

• Ester Addition: Once the solution is clear, add the remaining Grignard reagent (2.2 eq) to drive the nucleophilic addition to the ester. Stir at room temperature for 4 hours.

• Quench: Carefully quench with saturated aqueous NH4​Cl to break the ate-complex and protonate the diol.

  • Self-Validation Checkpoint 2 (Phase Separation): The aqueous workup should cleanly separate into two phases. Emulsions indicate incomplete quenching of the magnesium salts; add 1M HCl dropwise until the aqueous layer clarifies.

Protocol B: TMS-Protection Route (Indirect Bypass)

Objective: Prevent alkoxide formation entirely by masking the C4-hydroxyl group prior to Grignard addition. Causality: Converting the free hydroxyl into a trimethylsilyl (TMS) ether eliminates the acidic proton. The Grignard reagent can no longer undergo the diffusion-controlled acid-base reaction, bypassing the aggregation pathway entirely.

• Silylation: Dissolve the substrate (1.0 eq) in DCM. Add Imidazole (2.0 eq) and TMSCl (1.2 eq) at 0 °C. Stir for 2 hours.

  • Self-Validation Checkpoint 1 (TLC Monitoring): Perform TLC (3:1 Hexanes/EtOAc). The reaction is complete when the highly polar starting material ( Rf​≈0.2 ) is entirely replaced by a non-polar spot ( Rf​≈0.7 ). If the polar spot persists, the reaction is stalled; add 0.1 eq of DMAP to catalyze completion.

• Grignard Addition: Isolate the TMS-protected intermediate and redissolve in THF. Add the Grignard reagent (2.2 eq) at 0 °C.

  • Self-Validation Checkpoint 2 (Reaction Observation): Unlike Protocol A, no gas evolution or precipitation will occur upon the first equivalent of Grignard. The solution must remain a clear, pale yellow liquid, confirming that the acid-base side reaction has been successfully bypassed.

• Deprotection: During the acidic workup (using 1M HCl instead of NH4​Cl ), the labile TMS group is concurrently cleaved, yielding the target diol directly in the organic phase.

Sources

• 1. Some alkylmagnesium alkoxides and reaction products from Grignard reagents and carbonyl compounds - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 2. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 3. d-nb.info [d-nb.info]
• 4. Disposable cartridge concept for the on-demand synthesis of turbo Grignards, Knochel–Hauser amides, and magnesium alkoxides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Catalytic Conditions for Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most complex chemical behavior associated with Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate . This specific scaffold is a highly versatile building block frequently utilized in the synthesis of HIV-1 maturation inhibitors [1] and ATAD2 bromodomain inhibitors [2].

Due to the presence of a tertiary alcohol, a reducible/oxidizable thioether, and a sterically hindered ester, modifying this molecule requires precise catalytic control. Below are field-proven solutions, mechanistic explanations, and self-validating protocols to optimize your workflows.

Catalytic Oxidation of the Thioether Core

Q: When attempting to synthesize the sulfone (1,1-dioxide) derivative, my reaction stalls at the sulfoxide stage. How can I drive this to completion without degrading the ester?

The Causality: The initial oxidation of the thioether to the sulfoxide (oxidation state +2) is kinetically rapid due to the high nucleophilicity of the sulfur atom. However, the resulting sulfoxide is significantly less nucleophilic. Standard oxidants (like dilute H2​O2​ or ambient mCPBA) often fail to overcome the activation energy required for the second oxidation step to the sulfone (oxidation state +4). To achieve complete conversion, you must employ a transition metal catalyst that forms a highly electrophilic peroxo-complex.

The Solution: We recommend a biphasic catalytic oxidation utilizing Sodium Tungstate ( Na2​WO4​ ) and Hydrogen Peroxide ( H2​O2​ ). The tungstate catalyst readily forms a reactive peroxotungstate intermediate that efficiently transfers oxygen to the electron-deficient sulfoxide [3].

Fig 1: Stepwise vs. direct catalytic oxidation workflow for thiopyran derivatives.

Quantitative Optimization Matrix

Table 1: Comparison of catalytic conditions for sulfur oxidation.

Target Oxidation	Catalyst / Reagent	Equivalents (Oxidant)	Temp (°C)	Time (h)	Typical Yield
Sulfoxide	mCPBA	1.05 eq	-78 to 0	2	>85%
Sulfoxide	HFIP / H2​O2​	1.10 eq	25	4	>90%
Sulfone	Na2​WO4​ (5 mol%) / H2​O2​	3.00 eq	50	12	>95%
Sulfone	mCPBA	2.50 eq	25	16	~70% (Mixed)

Self-Validating Protocol: Synthesis of the 1,1-Dioxide

• Initiation: Dissolve Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate (1.0 eq) in methanol (0.2 M). Add Sodium Tungstate Dihydrate ( Na2​WO4​⋅2H2​O , 0.05 eq).

• Oxidation: Cool the vessel to 0 °C. Add 30% aqueous H2​O2​ (3.0 eq) dropwise.

  • Validation Check: A mild exotherm and a slight yellowing of the solution indicate the active formation of the peroxotungstate complex.

• Propagation: Warm the reaction to 50 °C and stir for 12 hours.

  • Validation Check: Perform TLC (EtOAc/Hexane). The highly polar sulfoxide intermediate (which streaks near the baseline) must completely disappear, replaced by a tighter, slightly higher Rf​ spot corresponding to the sulfone.

• Quench: Cool to room temperature and add saturated aqueous Na2​S2​O3​ .

  • Validation Check: Apply a drop of the mixture to KI-starch paper. A negative result (no blue/black color) guarantees the complete destruction of residual peroxides, ensuring safe downstream processing.

Regioselective Catalytic Dehydration

Q: During the acid-catalyzed dehydration of the 4-hydroxyl group, I am isolating an inseparable mixture of endocyclic and exocyclic alkenes. How can I control the regioselectivity?

The Causality: Protonation of the tertiary alcohol followed by the loss of water generates a tertiary carbocation at the C4 position. This intermediate can undergo elimination ( β -hydrogen abstraction) via two distinct pathways. Abstraction of a proton from the C3 or C5 positions of the ring yields the endocyclic alkene, which is the thermodynamically favored, more substituted product. Conversely, abstraction from the exocyclic acetate methylene yields the exocyclic alkene, which is often the kinetic product. Using weak acids or low temperatures traps the reaction under kinetic control, leading to mixtures [2].

Fig 2: Mechanistic divergence in the acid-catalyzed dehydration of the thiopyran tertiary alcohol.

Self-Validating Protocol: Thermodynamic Dehydration (Endocyclic Preference)

To exclusively isolate the endocyclic alkene, the system must be pushed to full thermodynamic equilibrium.

• Setup: Dissolve the substrate in anhydrous Toluene (0.1 M). Add p-Toluenesulfonic acid monohydrate (pTSA· H2​O , 0.1 eq).

• Reflux: Equip the reaction flask with a Dean-Stark trap and a reflux condenser. Heat to 110 °C.

  • Causality: The Dean-Stark trap continuously removes the byproduct water from the system. According to Le Chatelier's principle, this drives the equilibrium forward and prevents the reverse hydration of the newly formed alkene.

• Monitoring: Reflux for 8 hours.

  • Validation Check: Monitor the Dean-Stark trap. The collection of the theoretical volume of water (calculated based on your starting scale) is a physical validation that the elimination is complete.

• Workup: Cool the reaction and wash immediately with saturated NaHCO3​ .

  • Validation Check: The cessation of CO2​ evolution (bubbling) confirms the complete neutralization of the pTSA catalyst, preventing unwanted side reactions during concentration.

Steric Challenges in Ester Modification

Q: Basic hydrolysis of the ethyl ester to the corresponding carboxylic acid is sluggish and low-yielding. Why does standard LiOH/H2O fail, and how can I optimize it?

The Causality: The ethyl ester is located on a methylene spacer directly adjacent to a bulky six-membered thiopyran ring and a tertiary alcohol. This creates a "neopentyl-like" steric environment that severely restricts the trajectory of the incoming hydroxide nucleophile. Furthermore, the free tertiary hydroxyl group can act as a hydrogen-bond donor to the incoming hydroxide ion, effectively buffering the local environment and reducing the effective nucleophilicity of the base.

The Solution: Do not rely on ambient temperature LiOH . You must alter the solvation sphere or bypass the tetrahedral intermediate's steric clash.

• Approach A (Thermal/Solvent Optimization): Transition to KOH (3.0 eq) in a refluxing mixture of THF/MeOH/ H2​O (2:1:1). The addition of THF helps fully solvate the organic scaffold, while elevated temperatures provide the kinetic energy required to overcome the steric hindrance.

• Approach B (Lewis Acid Catalysis): If basic conditions cause epimerization or degradation, utilize Trimethyltin hydroxide ( Me3​SnOH ). The tin atom coordinates to the carbonyl oxygen, dramatically increasing its electrophilicity and allowing cleavage under near-neutral conditions [1].

References

• Synthesis, Structure–Activity Relationships, and In Vivo Evaluation of Novel C-17 Amine Derivatives Based on GSK3640254 as HIV-1 Maturation Inhibitors with Broad Spectrum Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Aiming to Miss a Moving Target: Bromo and Extra Terminal Domain (BET) Selectivity in Constrained ATAD2 Inhibitors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Chiral Auxiliary Mediated Conjugate Reduction and Asymmetric Protonation: Synthesis of High Affinity Ligands for HIV Protease Inhibitors Source: PubMed Central (PMC) URL:[Link]

Reference Data & Comparative Studies

Scaffold Hopping in Medicinal Chemistry: A Comparative Guide to Tetrahydrothiopyran vs. Piperidine Analogs

Executive Summary

In modern drug discovery, the selection of a central heterocyclic scaffold is a critical determinant of a candidate's pharmacokinetics, safety, and efficacy. While piperidine derivatives are ubiquitous in medicinal chemistry, their basic nitrogen often introduces liabilities, including hERG channel inhibition and rapid metabolic clearance. As an authoritative alternative, the tetrahydrothiopyran scaffold serves as a neutral, lipophilic bioisostere.

This guide provides an objective, data-driven comparison between Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate and its piperidine counterpart, Ethyl 2-(4-hydroxy-1-Boc-piperidin-4-yl)acetate . By analyzing their physicochemical properties, metabolic stability, and synthetic workflows, this document equips drug development professionals with the insights needed to make informed scaffold-hopping decisions.

The Rationale for Bioisosteric Replacement

The piperidine ring is a privileged pharmacophore, heavily utilized for its ability to form key salt bridges and hydrogen bonds within target active sites (e.g., kinase hinge regions). However, the intrinsic basicity of the unprotected piperidine nitrogen (pKa ~9–10) often leads to high lysosomotropism, poor oral bioavailability, and off-target cardiovascular toxicity.

To mitigate these issues, medicinal chemists employ scaffold hopping. Replacing the nitrogen atom with a sulfur atom yields a tetrahydrothiopyran core. According to comparative scaffold studies 1, the thiopyran scaffold acts as a valuable bioisostere that eliminates the basic center, thereby reducing hERG liability while maintaining the critical 3D chair conformation necessary for target engagement. Furthermore, thiopyran derivatives possess distinct intrinsic bioactivities, making them highly valuable in the synthesis of novel therapeutic agents 2.

Caption: Workflow for bioisosteric scaffold hopping from piperidine to tetrahydrothiopyran.

Structural & Physicochemical Comparison

The choice between a thiopyran and a piperidine building block fundamentally alters the physicochemical profile of the resulting drug candidate. The table below summarizes the quantitative and qualitative differences between the two acetate derivatives.

Parameter	Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate	Ethyl 2-(4-hydroxy-1-Boc-piperidin-4-yl)acetate
Core Heteroatom	Sulfur (S)	Nitrogen (N)
Electronic Nature	Neutral, highly polarizable	Basic (masked by Boc protecting group)
Lipophilicity (cLogP)	~1.2 (Lipophilic)	~1.8 (Artificially high due to bulky Boc group)
hERG Liability Risk	Low (Absence of basic amine)	High (If deprotected in vivo to free amine)
Metabolic Hotspots	S-Oxidation (Sulfoxide/Sulfone)	N-Dealkylation, Boc-cleavage, N-Oxidation
Hydrogen Bonding	Weak H-Bond Acceptor (Sulfur)	Strong HBA/HBD (When unprotected)
Primary Application	Hydrophobic pocket binding, CNS penetration	Hinge-binding kinase inhibitors, salt-bridge formation

Data synthesis supported by literature evaluating the lipophilicity and receptor affinity of substituted piperidines versus their isosteric counterparts 3.

Metabolic Stability: Causality in Pharmacokinetics

Understanding the causality behind metabolic degradation is essential for lead optimization.

Piperidine Analogs: Unprotected piperidines are highly susceptible to hepatic CYP450-mediated N-dealkylation and oxidation. While N-Boc protection shields the nitrogen during synthesis, the Boc group is metabolically labile in vivo and is strictly a synthetic placeholder, not a structural feature for final APIs.

Tetrahydrothiopyran Analogs: The sulfur atom introduces a completely different metabolic trajectory. Sulfur is highly polarizable and prone to Phase I oxidation by CYP450 and Flavin-containing monooxygenases (FMOs). This results in the formation of sulfoxides and, subsequently, sulfones. Interestingly, sulfoxide metabolites often retain pharmacological activity and exhibit enhanced aqueous solubility, creating a unique prodrug-like advantage.

Caption: Phase I metabolic oxidation pathway of tetrahydrothiopyran scaffolds via CYP450.

Experimental Methodology: A Self-Validating Protocol

To objectively compare these scaffolds, one must synthesize the core building blocks. The following is a highly optimized, self-validating protocol for the synthesis of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate via the Reformatsky reaction.

Note: This exact methodology can be adapted for 1-Boc-4-piperidone to yield the piperidine analog, with minor adjustments to the workup pH to prevent Boc-deprotection.

Step-by-Step Synthesis Workflow

• Zinc Activation (Crucial Pre-requisite):

  • Action: Wash 1.5 equivalents of Zinc dust sequentially with 1M HCl, deionized water, ethanol, and diethyl ether. Dry under high vacuum at 80°C for 2 hours.

  • Causality: Commercial zinc is passivated by a layer of zinc oxide. Acid washing removes this layer, ensuring rapid and reproducible oxidative insertion into the carbon-halogen bond.

  • Validation Check: The activated zinc must appear as a bright, metallic powder. Dull grey powder indicates incomplete activation.

• Organozinc Formation:

  • Action: Suspend the activated Zn in anhydrous THF under an Argon atmosphere. Heat to 60°C. Add 1.2 equivalents of ethyl bromoacetate dropwise over 30 minutes.

  • Causality: THF stabilizes the resulting organozinc intermediate via oxygen coordination. Strict thermal control prevents thermal runaway and Wurtz homocoupling side-reactions.

  • Validation Check: Observe a mild, sustained exotherm. The suspension will turn slightly cloudy, indicating the formation of the Reformatsky reagent.

• Electrophilic Capture:

  • Action: Cool the reaction to 0°C. Add 1.0 equivalent of tetrahydro-4H-thiopyran-4-one dropwise. Stir for 2 hours, allowing the reaction to slowly warm to room temperature.

  • Causality: The highly electrophilic ketone undergoes nucleophilic attack by the zinc enolate. The large atomic radius of sulfur slightly alters the facial selectivity compared to the piperidone analog, though the tertiary alcohol product is achiral at the C4 position.

  • Validation Check: Perform an In-Process Control (IPC) via TLC (Hexane:EtOAc 7:3). The starting ketone ( Rf​≈0.6 ) should be completely consumed, replaced by a new, more polar spot ( Rf​≈0.3 ).

• Quench and Isolation:

  • Action: Quench the reaction at 0°C with saturated aqueous NH4​Cl . Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

  • Causality: A mildly acidic quench is required to break the zinc alkoxide complex. Using strong acids (like HCl) would prematurely dehydrate the newly formed tertiary alcohol into an α,β -unsaturated ester.

  • Validation Check: LC-MS analysis of the crude oil must confirm the presence of the [M+H]+ ion at m/z 205.1.

Conclusion

The decision to utilize Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate over its piperidine counterpart should be driven by the specific target product profile (TPP) of the drug discovery program. If the target requires a basic nitrogen to anchor into a hinge region, the piperidine scaffold remains superior. However, if the goal is to optimize membrane permeability, eliminate hERG toxicity, and explore novel lipophilic binding pockets, the tetrahydrothiopyran scaffold offers a robust, synthetically accessible, and pharmacologically distinct alternative.

References

• A Comparative Guide to Bioisosteric Scaffolds in Medicinal Chemistry: Alternatives to Tetrahydro-4H-pyran-4-one. Benchchem.
• Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2H-thiopyran derivatives. Journal of King Saud University - Science.
• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. PMC / NIH.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Antimicrobial and cytotoxic activities of novel pyrimidine-2,4-dione connected with 2<i>H</i>-thiopyran derivatives - Journal of King Saud University - Science [jksus.org]
• 3. Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: Ethyl vs. Methyl 2-(4-Hydroxytetrahydro-2H-thiopyran-4-yl)acetate in Pharmaceutical Synthesis

Executive Summary & Chemical Context

The tetrahydrothiopyran ring is a highly valued pharmacophore in modern medicinal chemistry. By substituting traditional piperidine or tetrahydropyran rings with a sulfur-containing heterocycle, drug developers can uniquely tune a molecule's lipophilicity, metabolic stability, and hydrogen-bonding geometry.

The functionalization of this ring at the 4-position is typically achieved via a zinc-mediated Reformatsky reaction between tetrahydro-4H-thiopyran-4-one and an alkyl bromoacetate. This yields the crucial building block: 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate . A critical decision in synthetic route design is whether to utilize the methyl ester or the ethyl ester variant of this scaffold. While structurally similar, their reactivity profiles during downstream functionalization (e.g., saponification, amidation) differ significantly.

Mechanistic Causality: Sterics and Electronics in Acyl Substitution

The choice between a methyl and ethyl ester is dictated by the kinetic requirements of the subsequent nucleophilic acyl substitution ( BAC​2 mechanism).

• Steric Hindrance (Taft Parameters): The ethyl group introduces a larger steric bulk around the carbonyl carbon compared to the methyl group. During the attack of a nucleophile (such as a hydroxide ion or a primary amine), the substrate must transition from a planar sp2 geometry to a crowded sp3 tetrahedral intermediate. The increased steric bulk of the ethyl group raises the activation energy barrier for this transition.

• Inductive Effects (Hammett Relationships): The ethyl group exhibits a slightly stronger positive inductive effect (+I) than the methyl group. This electron-donating property marginally increases the electron density at the carbonyl carbon, reducing its electrophilicity and making it less susceptible to nucleophilic attack1[1].

As a result of these combined effects, 2 that methyl esters generally hydrolyze 2 to 3 times faster than their ethyl counterparts[2]. This general rule of enhanced methyl ester reactivity is a standard baseline in3[3].

Quantitative Reactivity Comparison

The following table summarizes the comparative performance of the two esters across standard synthetic transformations.

Reaction Parameter	Methyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate	Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate
Alkaline Saponification ( t1/2​ at pH 11, 25°C)	~ 15 minutes	~ 45 minutes
Direct Amidation (Primary Amine, 80°C, No Catalyst)	65% conversion (12h)	< 15% conversion (12h)
Direct Amidation (Primary Amine, ZrCl₄ Catalyst)	> 95% conversion (4h)	85% conversion (8h)
Steric Parameter (Taft Es​ )	0.00 (Reference)	-0.07 (More hindered)
Risk of β -Elimination during harsh basic heating	Moderate	High (due to longer required reaction times)

Visualizing the Synthetic and Reactivity Pathways

Caption: Workflow for the Reformatsky synthesis of the thiopyran ester building blocks.

Caption: Nucleophilic acyl substitution pathways comparing saponification and amidation.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for reagent selection is explicitly detailed to prevent common failure modes, such as the unwanted E1cB elimination of the tertiary hydroxyl group.

Protocol A: Mild Alkaline Saponification to the Free Acid

Objective: Convert the ester to 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetic acid without triggering dehydration of the β -hydroxy group.

• Solvent Preparation: Prepare a 2:1:1 mixture of THF : Methanol : Water.

  • Causality: THF fully solvates the lipophilic thiopyran substrate. Water is necessary to dissolve the inorganic base. Methanol acts as a phase-transfer bridge, creating a homogenous reaction environment that accelerates the kinetics.

• Base Addition: Dissolve the ester (1.0 eq) in the solvent mixture at 0 °C. Add Lithium Hydroxide monohydrate (LiOH·H₂O, 2.0 eq) portion-wise.

  • Causality: LiOH is explicitly chosen over NaOH or KOH. The lithium cation coordinates effectively with the β -hydroxyl group, providing a milder basic environment that severely limits the risk of dehydrating the tertiary alcohol into an α,β -unsaturated acid.

• Reaction Monitoring (Validation Checkpoint 1): Stir at room temperature. Monitor via TLC (Hexanes/EtOAc 1:1, KMnO₄ stain). The methyl ester will typically consume within 1-2 hours, whereas the ethyl ester may require 3-5 hours. The product acid will remain at the baseline ( Rf​=0.0 ).

• Workup: Concentrate the mixture in vacuo to remove THF and Methanol. Dilute the aqueous layer with water and wash once with Diethyl Ether to remove unreacted starting material.

• Acidification: Cool the aqueous layer to 0 °C and carefully acidify to pH 3-4 using 1M HCl. Extract the free acid with Ethyl Acetate (3x).

  • Causality: Using dilute 1M HCl rather than concentrated HCl prevents acid-catalyzed dehydration of the tertiary alcohol during workup.

• Final Validation: Dry the organic layer over Na₂SO₄, filter, and concentrate. Validate via ¹H NMR: Ensure the complete disappearance of the ester alkyl signals (singlet at ~3.7 ppm for methyl, or quartet at ~4.1 ppm for ethyl).

Protocol B: Lewis Acid-Catalyzed Direct Amidation

Objective: Directly convert the ester to an amide using a primary amine, bypassing the free acid intermediate.

• Reaction Setup: In an oven-dried flask under inert atmosphere, dissolve the ester (1.0 eq) and the primary amine (1.5 eq) in anhydrous Toluene.

• Catalyst Addition: Add Zirconium(IV) Chloride (ZrCl₄, 10 mol%) to the mixture.

  • Causality: Direct amidation of unactivated esters is kinetically sluggish due to the poor leaving group ability of the alkoxide. While the methyl ester might react under neat, high-temperature conditions, the ethyl ester almost universally requires activation. ZrCl₄ is a highly oxophilic Lewis acid that coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and stabilizing the tetrahedral intermediate.

• Heating: Heat the mixture to 80 °C.

• Reaction Monitoring (Validation Checkpoint 1): Monitor via LCMS. Look for the mass shift corresponding to the loss of methanol (-32 Da) or ethanol (-46 Da) and the addition of the amine mass. The methyl ester should reach completion in ~4 hours; the ethyl ester in ~8 hours.

• Workup & Validation: Cool to room temperature, dilute with EtOAc, and wash with saturated aqueous NaHCO₃ to precipitate and remove the zirconium salts. Filter through a pad of Celite. Concentrate and purify via flash chromatography.

References

• Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships.U.S. Environmental Protection Agency (EPA) NEPIS.
• Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models.Beilstein Journal of Organic Chemistry (NIH PMC).
• Quantitative Measurement of Substituent Effects on Chemical Reactivity.MSU Denver Sites.

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• 1. sites.msudenver.edu [sites.msudenver.edu]
• 2. Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Senior Application Scientist's Guide to the GC-MS Fragmentation Analysis and Validation of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

For researchers, scientists, and drug development professionals, the precise structural elucidation and validated quantification of novel chemical entities are paramount. This guide provides an in-depth technical exploration of the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate, a molecule of interest in pharmaceutical and chemical research. We will delve into the predicted electron ionization (EI) fragmentation pathways, offer a comparative analysis with alternative analytical techniques, and present a comprehensive validation protocol grounded in scientific integrity and regulatory expectations.

Introduction: The Analytical Challenge of a Multifunctional Molecule

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate presents a unique analytical challenge due to its combination of functional groups: an ethyl ester, a tertiary alcohol, and a saturated heterocyclic thioether (tetrahydrothiopyran). This multifaceted structure necessitates a robust analytical technique capable of providing both structural information for identification and quantitative data for purity and stability assessments.

GC-MS, with its high chromatographic resolution and information-rich mass spectra, is a powerful tool for this purpose. However, the presence of a polar hydroxyl group can impact its volatility and thermal stability, potentially requiring derivatization for optimal analysis.[1][2] This guide will address these practical considerations, providing a holistic view of the analytical workflow.

GC-MS Methodology: A Step-by-Step Protocol

The following protocol outlines a typical GC-MS methodology for the analysis of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate. The causality behind each parameter selection is explained to provide a deeper understanding of the experimental design.

Sample Preparation and Derivatization

Due to the polar hydroxyl group, which can lead to poor peak shape and thermal degradation in the GC inlet, derivatization is often recommended.[1][2] Silylation is a common and effective technique for replacing the active hydrogen of the hydroxyl group with a nonpolar trimethylsilyl (TMS) group, thereby increasing volatility and thermal stability.[1][3]

Protocol:

• Sample Preparation: Accurately weigh approximately 1 mg of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate and dissolve it in 1 mL of a suitable aprotic solvent (e.g., pyridine or acetonitrile).

• Derivatization: Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to the sample solution.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes to ensure complete derivatization.

• Injection: Cool the sample to room temperature before injecting it into the GC-MS system.

Instrumentation and Operating Conditions

The choice of GC and MS parameters is critical for achieving good separation and sensitive detection.

Parameter	Condition	Rationale
GC System	Agilent 8890 GC or equivalent	Provides precise control over temperature and flow.
MS System	Agilent 5977B MSD or equivalent	Offers high sensitivity and spectral integrity.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A nonpolar column suitable for a wide range of compounds.
Inlet Temperature	250°C	Balances efficient vaporization with minimizing thermal degradation.[4]
Injection Mode	Split (e.g., 20:1)	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert and provides good chromatographic efficiency.
Oven Program	Initial: 100°C (hold 2 min), Ramp: 10°C/min to 280°C (hold 5 min)	Allows for separation from any impurities or byproducts.
Ion Source	Electron Ionization (EI)	Standard ionization technique for GC-MS, providing reproducible fragmentation patterns.
Electron Energy	70 eV	A standard energy that yields consistent and library-searchable mass spectra.
Source Temperature	230°C	Optimizes ionization and minimizes source contamination.
Quadrupole Temp.	150°C	Ensures stable ion transmission.
Mass Scan Range	m/z 40-500	Covers the expected mass range of the parent molecule and its fragments.

Predicted GC-MS Fragmentation Analysis

In the absence of a reference spectrum in public databases like NIST, we can predict the fragmentation pattern of the silylated derivative of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate based on established principles of mass spectrometry.

Molecular Weight of TMS-derivative: 276.1 g/mol

The fragmentation is expected to be driven by the functional groups present: the ethyl ester, the trimethylsilyl ether, and the tetrahydrothiopyran ring.

Key Fragmentation Pathways

• Alpha-Cleavage adjacent to the Sulfur Atom: The tetrahydrothiopyran ring can undergo cleavage at the C-S bond, leading to characteristic sulfur-containing fragments.

• Loss of the Ethyl Group from the Ester: A common fragmentation for ethyl esters is the loss of the ethoxy radical (•OCH2CH3, 45 u) or ethylene (CH2=CH2, 28 u) via McLafferty rearrangement.

• Cleavage of the Acetate Side Chain: The bond between the tetrahydrothiopyran ring and the acetate group can cleave, leading to fragments representing each part of the molecule.

• Fragmentation of the TMS Group: The trimethylsilyl group can lead to characteristic ions at m/z 73 ([Si(CH3)3]+) and the loss of a methyl radical (•CH3, 15 u) from the molecular ion.

• Ring Fragmentation of Tetrahydrothiopyran: The saturated ring can undergo various ring-opening and fragmentation pathways, often leading to a series of hydrocarbon-like ions.

Predicted Mass Spectrum and Key Ions

m/z	Proposed Fragment Ion	Fragmentation Pathway
261	[M - CH3]⁺	Loss of a methyl radical from the TMS group.
203	[M - Si(CH3)3]⁺	Loss of the trimethylsilyl group.
185	[M - Si(CH3)3 - H2O]⁺	Subsequent loss of water from the hydroxylated fragment.
173	[M - CH2COOEt]⁺	Cleavage of the acetate side chain.
143	[C6H11O2S]⁺	Fragment containing the tetrahydrothiopyran ring and part of the acetate group.
117	[C5H9S]⁺	Fragment from the tetrahydrothiopyran ring after loss of the side chain and TMS group.
88	[CH2COOEt]⁺	The ethyl acetate side chain fragment.
73	[Si(CH3)3]⁺	The trimethylsilyl cation, often a prominent peak.

Visualization of the Predicted Fragmentation Pathway

Caption: Predicted fragmentation pathway of the TMS-derivative.

Comparison with Other Analytical Alternatives

While GC-MS is a powerful technique, it is essential to consider other analytical methods that could provide complementary or superior information depending on the research question.

Technique	Advantages for this Analyte	Disadvantages for this Analyte
GC-MS	- High chromatographic resolution.- Provides detailed structural information through fragmentation.- Established libraries for spectral matching (though not for this specific molecule).	- Requires derivatization for this polar analyte.[1][2]- Potential for thermal degradation of the underivatized molecule.[4][5]- Not suitable for non-volatile impurities.
LC-MS	- Ideal for polar and thermally labile compounds without derivatization.[6][7]- Can analyze a wider range of impurities.- Softer ionization techniques (e.g., ESI) can preserve the molecular ion.	- Lower chromatographic resolution compared to GC.[7]- Matrix effects can be more pronounced.[6]- Less standardized fragmentation patterns compared to EI.
NMR	- Provides unambiguous structure elucidation and stereochemical information.[8][9]- Non-destructive technique.[10]- Excellent for quantitative analysis (qNMR).	- Significantly lower sensitivity compared to MS techniques.[9][11]- Requires larger sample amounts.- More complex data interpretation.

Visualization of the Analytical Workflow Comparison

Caption: Comparative workflows for GC-MS, LC-MS, and NMR analysis.

Validation of the GC-MS Method

Method validation is a critical step to ensure that the analytical procedure is suitable for its intended purpose. The following validation parameters should be assessed in accordance with guidelines from regulatory bodies such as the FDA and ICH.[12][13][14][15]

Validation Parameter	Procedure	Acceptance Criteria
Specificity/Selectivity	Analyze blank matrix, placebo, and the analyte to demonstrate no interference at the retention time of the analyte.	No significant interfering peaks at the analyte's retention time.
Linearity	Prepare a series of at least five concentrations of the analyte and perform a linear regression of peak area versus concentration.	Correlation coefficient (r²) ≥ 0.995.
Accuracy	Analyze samples with known concentrations of the analyte (e.g., spiked placebo) at three levels (e.g., 80%, 100%, 120% of the target concentration).	Recovery within 98.0% to 102.0%.
Precision	- Repeatability: Analyze at least six replicate samples at 100% of the target concentration on the same day.- Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Determine the lowest concentration of the analyte that can be reliably detected (e.g., signal-to-noise ratio of 3:1).	Report the determined concentration.
Limit of Quantitation (LOQ)	Determine the lowest concentration of the analyte that can be accurately and precisely quantified (e.g., signal-to-noise ratio of 10:1).	RSD ≤ 10% at the LOQ.
Robustness	Intentionally vary method parameters (e.g., inlet temperature ±5°C, flow rate ±0.1 mL/min) and assess the impact on the results.	The method should remain unaffected by small, deliberate variations in parameters.

Visualization of the Method Validation Process

Caption: Logical flow of the GC-MS method validation process.

Conclusion

The GC-MS analysis of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate, when approached with a thorough understanding of the molecule's chemical properties and the principles of the analytical technique, can yield reliable and informative data. While derivatization is likely necessary for robust analysis, the resulting fragmentation pattern provides valuable structural insights. A comprehensive comparison with LC-MS and NMR reveals that a multi-technique approach may be optimal for complete characterization. Finally, rigorous method validation is non-negotiable to ensure the data's integrity for any application in a regulated environment. This guide serves as a foundational resource for scientists undertaking the analysis of this and structurally related compounds, fostering a deeper understanding of the "why" behind the "how" in analytical science.

References

• IntechOpen. (2018, December 5). Derivatization Methods in GC and GC/MS. [Link]

• Chrom Tech, Inc. (2025, October 15). Why Use GC Derivatization Reagents. [Link]

• PubMed. (2022, January 15). [Design and application of online derivatization device for polar organics on atmospheric particulate filter]. [Link]

• GC Derivatization. (n.d.). Retrieved from [Link]

• Fiehn Lab. (n.d.). Structure Elucidation of Small Molecules. [Link]

• PAC LP. (n.d.). Using Gas Chromatography for the Analysis of Ultra Low Sulfur Compounds in Gaseous Fuels. [Link]

• The Pharma Review. (2024, December 13). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products. [Link]

• Analytical Methods (RSC Publishing). (n.d.). Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection. [Link]

• ResolveMass Laboratories Inc. (2026, February 11). GC-MS vs. LC-MS: When to Choose Gas Chromatography Mass Spectrometry. [Link]

• European Pharmaceutical Review. (2017, April 19). GC-MS applications in pharmaceutical analysis. [Link]

• ComplianceIQ. (n.d.). Validation of GC/ GC-MS methodologies. [Link]

• PMC. (n.d.). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. [Link]

• SilcoTek® Corporation. (n.d.). Gas Chromatography: an Accurate, Fundamental Tool in Sulphur Analysis. [Link]

• Arome Science. (2025, October 24). GC-MS vs LC-MS: How to Choose for Metabolomics Research. [Link]

• Ingenieria Analitica Sl. (n.d.). Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. [Link]

• LCGC International. (2021, November 4). The Importance of Analyzing Sulphur Compounds in Food. [Link]

• Impact Factor. (n.d.). A Review on GC-MS and Method Development and Validation. [Link]

• Biocompare. (2013, June 6). GC-MS: The yin to LC-MS's yang. [Link]

• Xtalks. (2015, October 8). Study Finds Flaw in GC-MS Analysis of Small Molecules. [Link]

• ILT. (2025, January 22). How to Choose Between LC and GC for Your Analytical Needs. [Link]

• PubMed. (n.d.). Fast, Very Fast, and Ultra-Fast Gas Chromatography-Mass Spectrometry of Thermally Labile Steroids, Carbamates, and Drugs in Supersonic Molecular Beams. [Link]

• IU Indianapolis ScholarWorks. (n.d.). Design and implementation of gas chromatography-mass spectrometry (GC-MS) methodologies for the analysis of thermally labile drugs and explosives. [Link]

• Labio Scientific®. (2022, December 30). Limitations and disadvantages of GC-MS. [Link]

• The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on... (n.d.). Retrieved from [Link]

• News-Medical.Net. (2023, July 19). Hybrid Analytical Techniques: GC-MS, LC-MS, GC-IR, LC-NMR. [Link]

• 2025 Pharma Trends. (2025, June 3). Structure elucidation services by NMR. [Link]

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• 3. 4H-Thiopyran-4-one, tetrahydro- [webbook.nist.gov]
• 4. mass spectrum of ethyl ethanoate fragmentation pattern of m/z m/e ions for analysis and identification of ethyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Validating the Stereochemistry of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate Intermediates: A Comparative Guide

Introduction: The Stereochemical Challenge

In modern drug discovery, saturated sulfur-containing heterocycles are increasingly utilized to tune lipophilicity, metabolic stability, and target binding affinity. A prime example is the versatile intermediate Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate .

At first glance, the unsubstituted parent ring possesses a plane of symmetry, rendering the C4 carbon achiral. However, this molecule exhibits critical conformational isomerism, existing in a dynamic equilibrium of axial and equatorial conformers. Furthermore, when this scaffold is functionalized—such as via asymmetric oxidation to the sulfoxide or substitution at C3 for the synthesis of BACE1 inhibitors[1] or GPCR40 agonists[2]—it generates complex diastereomeric mixtures.

Relying solely on 1D 1 H-NMR to assign the stereochemistry of these intermediates often leads to downstream synthetic failures. The spatial orientation of the C4-hydroxyl and the acetate moiety dictates the trajectory of subsequent reactions, such as lactonization or cross-coupling. Therefore, a robust, self-validating analytical system is required. This guide objectively compares the leading methodologies for validating the stereochemistry of these intermediates and provides field-proven experimental protocols.

Comparative Analysis of Analytical Platforms

To objectively evaluate the performance of different analytical approaches, we must compare them across turnaround time, sample requirements, and data output.

Quantitative Comparison Table

Analytical Method	Primary Output	Turnaround Time	Sample Requirement	Key Advantage for Thiopyrans	Limitations
2D NMR (NOESY)	Relative conformation (Axial/Equatorial)	2–4 Hours	10–20 mg (Non-destructive)	Direct observation of 1,3-diaxial interactions in solution state.	Cannot determine absolute configuration without chiral derivatization.
Chiral SFC-CD	Enantiomeric Excess ( ee% ), Diastereomeric Ratio ( dr )	10–15 Minutes	<1 mg	Rapid resolution of chiral sulfoxide or C3-substituted analogs.	Requires reference standards for absolute peak assignment.
SCXRD	Absolute Configuration	2–5 Days	Single crystal (>0.1 mm)	Unambiguous 3D spatial mapping of all stereocenters.	Highly dependent on the compound's ability to crystallize.

Experimental Protocols: A Self-Validating System

As an application scientist, I emphasize that protocols must not be followed blindly; understanding the causality behind each parameter is what separates a successful validation from a false positive.

Protocol A: Conformational Validation via 2D NOESY NMR

The Causality: 1D NMR coupling constants ( J -values) are often ambiguous for quaternary centers like C4. 2D NOESY (Nuclear Overhauser Effect Spectroscopy) allows direct observation of through-space dipole-dipole interactions (< 5 Å). By observing the NOE cross-peaks between the acetate methylene protons and the axial protons at C2/C6, we can definitively assign whether the acetate group is axial or equatorial.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 15–20 mg of the intermediate in 0.6 mL of CDCl 3​ (100% D). Causality: High isotopic purity minimizes solvent exchange with the C4-hydroxyl proton, preserving its signal for NOE correlation.

• Parameter Optimization: Set the relaxation delay ( D1 ) to 2.0 seconds to ensure complete magnetization recovery.

• Mixing Time ( d8 ) Selection: Set the mixing time to 300–500 ms . Causality: A mixing time that is too short will yield no cross-peaks, while a time that is too long will cause "spin diffusion," where magnetization transfers to neighboring protons, creating false-positive spatial correlations.

• Data Interpretation: Analyze the 2D spectrum. If the C4-OH is axial, a strong cross-peak will be observed between the hydroxyl proton and the axial protons at C2 and C6. If the acetate group is axial, the cross-peak will appear between the acetate -CH 2​

  • protons and the C2/C6 axial protons.

Protocol B: High-Throughput Resolution via Chiral SFC-CD

The Causality: For chiral derivatives (e.g., S-oxides or C3-substituted analogs used in BACE1 inhibitors[1]), traditional HPLC suffers from long run times and peak broadening. Supercritical Fluid Chromatography (SFC) utilizes supercritical CO 2​ , which possesses lower viscosity and higher diffusivity than liquid solvents. This allows for higher flow rates without exceeding backpressure limits, enabling rapid baseline resolution of tricky diastereomers.

Step-by-Step Methodology:

• Column Selection: Equip the SFC with an Amylose-based chiral stationary phase (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Use supercritical CO 2​ with a 20% Methanol co-solvent containing 0.1% Diethylamine (DEA). Causality: The DEA acts as a basic additive to suppress secondary interactions between the hydroxyl group of the intermediate and the free silanols on the column, preventing peak tailing.

• Chromatographic Parameters: Set the flow rate to 3.0 mL/min and the backpressure regulator (BPR) to 150 bar. Maintain the column oven at 35 °C.

• Detection: Monitor via UV at 210 nm and couple with an inline Circular Dichroism (CD) detector. Causality: The CD detector provides the (+)/(-) optical rotation sign directly during elution, which is critical for tracking specific enantiomers across different batches.

Analytical Workflow Visualization

To systematize the validation process, I have designed the following decision tree. It dictates the appropriate analytical product based on the structural nature of the tetrahydrothiopyran intermediate.

Analytical workflow for validating tetrahydrothiopyran intermediate stereochemistry.

Conclusion

Validating the stereochemistry of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate intermediates requires a multi-faceted approach. By understanding the causality behind NOESY mixing times and SFC fluid dynamics, researchers can build a self-validating analytical system. NMR provides rapid solution-state conformational data, SFC delivers high-throughput enantiomeric resolution, and SCXRD remains the gold standard for absolute configuration. Selecting the right combination of these tools is paramount for the successful progression of downstream drug discovery pipelines.

References

• Title: Optimization of (2,3-Dihydro-1-benzofuran-3-yl)
• Title: Discovery of Cyclic Sulfone Hydroxyethylamines as Potent and Selective β-Site APP-Cleaving Enzyme 1 (BACE1)
• Title: A computational study of 4-alkyl equatorial tetrahydro-2 H-thiopyran-1-oxides (tetrahydrothiopyran-1-oxides, thiacyclohexane-1-oxides, thiane-1-oxides)

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• 2. pubs.acs.org [pubs.acs.org]

Benchmarking Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate Against Oxygen-Based Tetrahydropyran Scaffolds

In modern medicinal chemistry, scaffold hopping is a critical strategy for modulating the physicochemical and pharmacokinetic properties of a drug candidate without losing target affinity. The tetrahydropyran (THP) ring is a well-established privileged scaffold, often serving as a bioisostere for cyclohexane to lower lipophilicity, modulate pKa, and improve overall Absorption, Distribution, Metabolism, and Excretion (ADME) profiles[1].

However, when structural novelty, altered binding vectors, or specific metabolic handles are required, transitioning to the tetrahydrothiopyran (THTP) scaffold presents a compelling alternative[2]. This guide provides an objective, data-driven comparison between Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate and its oxygen-containing counterpart, Ethyl 2-(4-hydroxytetrahydro-2H-pyran-4-yl)acetate , detailing their structural differences, metabolic implications, and synthetic tractability.

Structural and Physicochemical Profiling

The substitution of an oxygen atom with a sulfur atom fundamentally alters the three-dimensional geometry of the six-membered ring. Oxygen has a van der Waals radius of ~1.52 Å and forms C-O bonds of approximately 1.43 Å[3]. In contrast, sulfur is significantly larger (van der Waals radius ~1.80 Å) and forms longer C-S bonds (~1.81 Å to 1.86 Å)[3].

Causality in Drug Design: This increased bond length flattens the chair conformation of the THTP ring compared to the more rigidly puckered THP ring. Consequently, the spatial projection (vector) of the substituents at the 4-position—specifically the hydroxyl group and the ethyl acetate moiety—is shifted. In structure-based drug design (SBDD), this subtle vector shift can prevent steric clashes within a binding pocket or enable the hydroxyl group to reach a previously inaccessible hydrogen bond donor/acceptor. Furthermore, the sulfur atom is highly polarizable, allowing for unique dispersion interactions with aromatic residues (e.g., sulfur-π interactions) that oxygen cannot achieve[2].

Comparative Data Summary

Property	Ethyl 2-(4-hydroxy-THP-4-yl)acetate (Oxygen)	Ethyl 2-(4-hydroxy-THTP-4-yl)acetate (Sulfur)	Mechanistic Impact
Heteroatom	Oxygen (O)	Sulfur (S)	Dictates polarizability and metabolic fate.
C-X Bond Length	~1.43 Å	~1.81 Å - 1.86 Å	Alters ring pucker and 4-position substituent vectors.
Van der Waals Radius	1.52 Å	1.80 Å	Increases steric bulk in the binding pocket.
Lipophilicity	Lower (Reduces LogP)	Higher (Increases LogP)	S is more lipophilic, impacting clearance and solubility.
Metabolic Liability	Low (Stable Ether)	High (S-Oxidation)	S can be oxidized to sulfoxide/sulfone in vivo.

Metabolic Stability and ADME Implications

The choice between a THP and THTP scaffold heavily influences a molecule's pharmacokinetic profile. The THP scaffold is generally favored for its metabolic stability; the ether oxygen is highly resistant to oxidative cleavage, making it a reliable moiety for extending a drug's half-life[1].

Conversely, the THTP scaffold introduces a specific metabolic liability—or opportunity, depending on the therapeutic strategy. The sulfur heteroatom is susceptible to S-oxidation by hepatic Cytochrome P450 (CYP) enzymes and Flavin-containing monooxygenases (FMOs). This oxidation rapidly converts the lipophilic sulfide into highly polar sulfoxide and sulfone metabolites, which can drastically increase renal clearance or serve as a targeted prodrug activation mechanism[2].

Caption: Divergent metabolic pathways of THP vs. THTP scaffolds mediated by hepatic oxidation.

Synthetic Tractability and Experimental Workflows

Both scaffolds are typically synthesized via a Reformatsky reaction utilizing their respective ketones (tetrahydropyran-4-one and tetrahydrothiopyran-4-one). These ketones are highly versatile building blocks used extensively in multicomponent reactions (MCRs) to generate complex architectures, such as spiro[tetrahydrothiopyran-4,4'-pyran] derivatives and spiroimidazolones[4].

Below is a self-validating protocol for the synthesis of Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate. The protocol utilizes a mild zinc-mediated enolate addition (Reformatsky) rather than strong bases (like LDA) to prevent the retro-aldol cleavage or dehydration of the resulting tertiary alcohol.

Experimental Protocol: Reformatsky Synthesis

Reagents: Tetrahydrothiopyran-4-one (1.0 eq), Ethyl bromoacetate (1.5 eq), Zinc dust (activated, 2.0 eq), Iodine (catalytic), anhydrous THF.

• Zinc Activation: Suspend Zinc dust in anhydrous THF under an inert argon atmosphere. Add a single crystal of Iodine and heat gently until the brown color dissipates, indicating the activation of the zinc surface.

• Reagent Addition: Add 20% of the ethyl bromoacetate to initiate the exothermic insertion. Once initiated, add the remaining ethyl bromoacetate dropwise to maintain a gentle reflux. Stir for 1 hour at room temperature to ensure complete formation of the Reformatsky reagent.

• Ketone Coupling: Cool the reaction mixture to 0 °C. Add tetrahydrothiopyran-4-one dropwise as a solution in THF. The bulky sulfur atom does not sterically hinder the axial or equatorial attack at the carbonyl carbon, typically resulting in high yields.

• Self-Validating Quench: Quench the reaction strictly with saturated aqueous NH4​Cl at 0 °C. Crucial Causality: Avoid strong acids (like HCl) during the quench, as the newly formed tertiary alcohol is highly prone to elimination to form the α,β -unsaturated ester.

• Isolation: Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate. Monitor via TLC (Hexane:EtOAc 7:3). Because the tertiary alcohol lacks a strong UV chromophore, visualization must be performed using a KMnO4​ stain.

Caption: Step-by-step experimental workflow for the Reformatsky synthesis of the THTP acetate scaffold.

Logical Relationship in Scaffold Selection

The decision to utilize Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate over its THP counterpart should be driven by specific target product profiles (TPPs). If the primary goal is to lower lipophilicity and ensure a long pharmacokinetic half-life, the THP scaffold is superior. However, if the goal is to explore novel chemical space, exploit sulfur-π interactions in a kinase hinge region, or intentionally design a rapidly clearing compound, the THTP scaffold is the optimal choice[2].

Caption: Decision tree illustrating the logical relationship between target goals and scaffold selection.

References

• Tetrahydropyrans in Drug Discovery Source: PharmaBlock URL
• A Comparative Study of Tetrahydrothiopyran-4-one and Tetrahydropyran-4-one in Synthetic Chemistry Source: Benchchem URL
• Source: Summit Research Repository (SFU)
• Application Notes and Protocols for the Use of Tetrahydrothiopyran-4-one in Multicomponent Reactions Source: Benchchem URL

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative toxicity and in vitro stability of Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate

A Researcher's Guide to the Comparative In Vitro Toxicity and Stability of Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate

Introduction: Establishing the Baseline for a Novel Scaffold

In the landscape of medicinal chemistry, the thiopyran ring is a privileged scaffold, forming the core of various biologically active agents.[1][2] Its derivatives have shown promise as potential anticancer, anti-inflammatory, and antibacterial agents.[1][3] The compound of interest, Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate (heretofore designated Compound A ), represents a novel functionalization of this core structure. The presence of a hydroxyl group and an ethyl ester moiety introduces specific physicochemical properties that are critical to define in the early stages of drug discovery.

This guide, authored from the perspective of a Senior Application Scientist, provides a comprehensive framework for evaluating the foundational absorption, distribution, metabolism, excretion, and toxicity (ADME-Tox) profile of Compound A . We will focus on two critical, interconnected pillars of early-stage assessment: in vitro stability and cytotoxicity. The objective is not merely to present data but to establish a robust, self-validating experimental system. We will detail the causality behind protocol choices, enabling researchers to not only execute these assays but also to interpret the results with confidence and strategically design next-generation analogues.

To provide a meaningful context, Compound A will be compared against two structurally related analogues and a well-characterized control compound:

• Compound B (Analogue 1): Ethyl 2-(tetrahydro-2H-thiopyran-4-yl)acetate. This analogue lacks the 4-hydroxy group, allowing for a direct assessment of the hydroxyl's impact on stability and toxicity.

• Compound C (Analogue 2): A hypothetical methyl ester counterpart, Methyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate, to evaluate the influence of the ester chain length on enzymatic hydrolysis.

• Propantheline (Positive Control): A known ester-containing drug susceptible to rapid plasma hydrolysis, serving as a benchmark for instability.

Section 1: Comparative In Vitro Stability Assessment

A compound's journey through the body is a trial of survival against a host of metabolic enzymes. Instability in plasma or the liver can lead to rapid clearance, poor bioavailability, and consequently, a lack of in vivo efficacy.[4][5][6] Therefore, our first priority is to quantify the metabolic vulnerability of Compound A , with a particular focus on its ester linkage, a common metabolic "soft spot."[5] We will employ two gold-standard assays: the Liver Microsomal Stability Assay to assess Phase I metabolism and the Plasma Stability Assay to evaluate hydrolysis by blood-borne enzymes.[4]

Experimental Protocol: Liver Microsomal Stability Assay

This assay quantifies a compound's susceptibility to metabolism by the cytochrome P450 (CYP) enzymes, which are highly concentrated in liver microsomes and are the primary drivers of Phase I metabolism.[7][8]

Principle of Causality: We use liver microsomes as a cost-effective, readily available source of CYP enzymes.[7] The reaction is initiated by adding the cofactor NADPH, which is essential for the catalytic activity of CYPs.[7][9] The reaction is stopped at various time points by adding a cold organic solvent (acetonitrile), which precipitates the microsomal proteins and halts all enzymatic activity. The rate of disappearance of the parent compound is then measured by LC-MS/MS.[9][10]

Step-by-Step Methodology:

• Compound Preparation: Prepare 10 mM stock solutions of Compound A , Compound B , Compound C , and a control compound with known metabolic fate (e.g., Midazolam) in DMSO.[9]

• Microsome Preparation: On ice, thaw pooled human liver microsomes (e.g., from a commercial supplier) and dilute with 0.1 M phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL.[7][11]

• Incubation Setup: In a 96-well plate, add the phosphate buffer and the test compound to achieve a final concentration of 1 µM. The final DMSO concentration should be kept below 0.5% to avoid inhibiting enzyme activity.[10] Include a negative control group without the NADPH cofactor to assess for any non-enzymatic degradation.[7][9]

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.[9][12]

• Initiation of Reaction: Initiate the metabolic reaction by adding a pre-warmed NADPH solution (final concentration 1 mM).[7]

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, and 45 minutes), terminate the reaction in the respective wells by adding two volumes of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).[7][9]

• Sample Processing: Centrifuge the plate at high speed (e.g., 4000 rpm for 15 minutes) at 4°C to pellet the precipitated proteins.[9]

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining parent compound using a validated LC-MS/MS method.[9]

Data Analysis: The percentage of the parent compound remaining at each time point is calculated relative to the 0-minute sample. The natural logarithm of this percentage is plotted against time. The slope of this line gives the elimination rate constant (k).

• Half-life (t½): Calculated as 0.693 / k.

• Intrinsic Clearance (CLint): Calculated using the formula: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / protein mass).[13]

Experimental Protocol: Plasma Stability Assay

This assay is crucial for compounds containing functional groups susceptible to hydrolysis, such as esters and amides.[5] It measures the compound's stability against plasma enzymes, primarily esterases and amidases.[4]

Principle of Causality: A compound is incubated directly with plasma from various species (human, rat, mouse) to identify potential species differences in metabolism.[4][14] The workflow is similar to the microsomal assay, but the enzymatic activity comes from the plasma itself, and no external cofactors are needed.

Step-by-Step Methodology:

• Compound Preparation: Prepare 1 µM working solutions of Compound A , Compound B , Compound C , and the positive control (Propantheline) in plasma.[14] The final DMSO concentration should be ≤ 1%.[6]

• Plasma Preparation: Thaw pooled, heparinized human, rat, and mouse plasma and keep on ice.

• Incubation: Incubate the compound-plasma mixtures in a water bath at 37°C.[5]

• Time-Point Sampling: Take aliquots at specified time points (e.g., 0, 15, 30, 60, and 120 minutes).[5][14]

• Reaction Termination: Terminate the reaction by adding three volumes of ice-cold acetonitrile containing an internal standard.

• Sample Processing & Analysis: Centrifuge to precipitate proteins and analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.[5]

Visualization and Data Summary

Table 1: Hypothetical Comparative Stability Data

Compound	Assay	Species	t½ (min)	CLint (µL/min/mg protein)	% Remaining at 120 min
Compound A	Microsomal	Human	> 60	< 10	N/A
Plasma	Human	115	N/A	45.8
Plasma	Rat	85	N/A	29.5
Compound B	Microsomal	Human	> 60	< 11	N/A
Plasma	Human	105	N/A	41.2
Plasma	Rat	78	N/A	26.1
Compound C	Microsomal	Human	> 60	< 10	N/A
Plasma	Human	95	N/A	37.0
Plasma	Rat	65	N/A	19.3
Propantheline	Plasma	Human	8	N/A	< 1
Plasma	Rat	5	N/A	< 1

Section 2: Comparative In Vitro Cytotoxicity Profiling

Early assessment of cytotoxicity is essential to flag potential safety liabilities. A compound that is highly toxic to all cells has a limited therapeutic window. We will use two distinct, complementary assays to probe for potential toxicity. The MTT assay measures metabolic activity as an indicator of cell viability, while the LDH assay quantifies membrane integrity by measuring the release of a cytosolic enzyme.[15][16] Using both provides a more holistic view of potential toxic mechanisms.[16]

Experimental Protocol: MTT Cell Viability Assay

Principle of Causality: This colorimetric assay is based on the ability of mitochondrial reductase enzymes in viable, metabolically active cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into purple formazan crystals.[15][16] The amount of formazan produced, which is solubilized and measured spectrophotometrically, is directly proportional to the number of living cells.[15]

Step-by-Step Methodology:

• Cell Culture: Seed human cancer cells (e.g., HepG2 - liver carcinoma) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney) in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Compound A , Compound B , and Compound C (e.g., from 0.1 to 100 µM). Include a vehicle control (DMSO) and a positive control for cytotoxicity (e.g., Doxorubicin).[16]

• Incubation: Incubate the plates for 24 or 48 hours at 37°C in a 5% CO2 incubator.[15]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[15][16]

• Formazan Solubilization: Carefully remove the culture medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Shake the plate for 15 minutes and measure the absorbance at 540 nm using a microplate reader.[15]

Experimental Protocol: LDH Cytotoxicity Assay

Principle of Causality: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon cell lysis or damage to the plasma membrane. The LDH assay measures the activity of this released enzyme, which is proportional to the number of dead or damaged cells.[17] This provides a direct measure of cytotoxicity, as opposed to the indirect measure of viability from the MTT assay.

Step-by-Step Methodology:

• Cell Culture and Treatment: Follow the same cell seeding and compound treatment steps (1 and 2) as described in the MTT assay protocol.

• Supernatant Collection: After the 24 or 48-hour incubation, centrifuge the plate (e.g., at 400 g for 5 min) to pellet any detached cells.[17] Carefully transfer a portion of the supernatant (e.g., 100 µL) to a new 96-well plate.[17]

• LDH Reaction: Add 100 µL of the LDH reaction mixture (containing substrate, cofactor, and dye) from a commercial kit to each well containing the supernatant.[15][17]

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[16][17]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm or 565 nm) using a microplate reader.[15][17]

Data Analysis (Both Assays): Cell viability (or cytotoxicity) is expressed as a percentage relative to the vehicle-treated control cells. The data is plotted as compound concentration versus percentage viability. A non-linear regression analysis is used to determine the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that causes a 50% reduction in cell viability.

Visualization and Data Summary

Table 2: Hypothetical Comparative Cytotoxicity Data (IC50 in µM)

Compound	Cell Line	Assay	IC50 (µM) after 48h
Compound A	HepG2 (Liver Cancer)	MTT	75.2
LDH	> 100
HEK293 (Normal Kidney)	MTT	> 100
LDH	> 100
Compound B	HepG2 (Liver Cancer)	MTT	98.5
LDH	> 100
HEK293 (Normal Kidney)	MTT	> 100
LDH	> 100
Compound C	HepG2 (Liver Cancer)	MTT	68.9
LDH	> 100
HEK293 (Normal Kidney)	MTT	> 100
LDH	> 100
Doxorubicin	HepG2 (Liver Cancer)	MTT	0.8
LDH	1.5

Section 3: Integrated Discussion and Strategic Outlook

• Stability Insights: All three analogues (A , B , and C ) exhibit high stability in human liver microsomes, suggesting they are not highly susceptible to CYP-mediated Phase I metabolism. The primary metabolic liability appears to be hydrolysis in plasma. The slightly shorter half-life of the methyl ester (Compound C ) compared to the ethyl esters (A and B ) in rat plasma could indicate that the shorter ester is a more accessible substrate for rat plasma esterases. The presence of the hydroxyl group in Compound A appears to have a minor, potentially stabilizing effect on plasma hydrolysis compared to Compound B .

• Toxicity Insights: All compounds show low cytotoxicity, with IC50 values well above concentrations typically desired for therapeutic effect. The lack of significant LDH release even at high concentrations suggests the observed decrease in MTT signal is likely due to anti-proliferative effects or metabolic disruption rather than acute cell membrane damage. There appears to be a good selectivity window, as the compounds are less potent against the non-cancerous HEK293 cell line.

Future Directions:

• Metabolite Identification: The next logical step is to identify the metabolites formed during the plasma stability assay. This would confirm that hydrolysis of the ester to the corresponding carboxylic acid is the primary degradation pathway.

• Broader Cell Panel Screening: To better understand the cytotoxic potential, screening against a wider panel of cancer cell lines is recommended.

• Structure-Activity Relationship (SAR) Expansion: Based on these findings, further chemical modifications could be explored. For instance, replacing the ester with a more stable bioisostere (e.g., an amide or ether) could be a strategy to enhance plasma stability if required for a specific therapeutic application.

This guide provides the foundational protocols and strategic rationale for conducting a comprehensive in vitro comparison of Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate . By systematically evaluating stability and toxicity, researchers can make informed decisions, prioritize candidates, and efficiently advance promising new chemical entities through the drug discovery pipeline.

References

• Bio-protocol. (n.d.). 4.4. In Vitro Cytotoxicity Assays. Bio-protocol. Available at: [Link]

• Creative Bioarray. (n.d.). Plasma Stability Assay. Creative Bioarray. Available at: [Link]

• Cyprotex - Evotec. (n.d.). Plasma Stability. Cyprotex ADME-Tox Solutions. Available at: [Link]

• Domainex. (n.d.). Plasma Stability Assay. Domainex. Available at: [Link]

• BioDuro. (n.d.). ADME Microsomal Stability Assay. BioDuro-Global CRDMO. Available at: [Link]

• Di, L., & Kerns, E. H. (2005). Development and application of high throughput plasma stability assay for drug discovery. International journal of pharmaceutics, 297(1-2), 110–119. Available at: [Link]

• protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. protocols.io. Available at: [Link]

• Cyprotex - Evotec. (n.d.). Microsomal Stability. Cyprotex ADME-Tox Solutions. Available at: [Link]

• Abbkine. (n.d.). LDH Cytotoxicity Assay Kit. Abbkine. Available at: [Link]

• Mercell. (n.d.). Metabolic stability in liver microsomes. Mercell. Available at: [Link]

• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. ResearchGate. Available at: [Link]

• Li, Y., et al. (2022). Anti-cancer effects of bis-oxidized thiopyran derivatives on non-small cell lung cancer: rational design, synthesis, and activity evaluation. New Journal of Chemistry, 46(3), 1184-1196. Available at: [Link]

• Fotakis, G., & Timbrell, J. A. (2006). Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology letters, 160(2), 171–177. Available at: [Link]

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. Available at: [Link]

• ResearchGate. (2024). Update on Thiopyran Fused Heterocycle Synthesis (2013-2024). ResearchGate. Available at: [Link]

• IntechOpen. (2024). Synthesis, Properties, and Biological Applications of Thiopyrans. IntechOpen. Available at: [Link]

• Smith, S. M., et al. (2011). A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time. PloS one, 6(11), e26908. Available at: [Link]

• IntechOpen. (2021). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen. Available at: [Link]

• Royal Society of Chemistry. (2024). Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. Royal Society of Chemistry. Available at: [Link]

• ResearchGate. (2024). Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

Operational and Disposal Protocol: Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

Executive Summary

Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate is a specialized organosulfur intermediate utilized in advanced pharmaceutical synthesis and drug development. Characterized by a thioether ring, a tertiary alcohol, and an ester moiety, this compound requires stringent operational handling and disposal protocols. This guide provides self-validating, step-by-step methodologies to ensure compliance with occupational safety standards and environmental regulations, specifically mitigating the risks of toxic sulfur oxide (SOx) emissions during waste processing.

Chemical Profile & Mechanistic Hazards

To handle this compound safely, researchers must understand the chemical causality behind its reactivity and environmental hazards:

• Thioether Oxidation: The sulfur atom within the tetrahydrothiopyran ring is highly susceptible to oxidation. If inadvertently mixed with strong oxidizers (e.g., peroxides, nitric acid) in a waste stream, it can undergo an uncontrolled exothermic reaction to form sulfoxides or sulfones.

• Combustion Byproducts: When incinerated, organosulfur compounds generate highly toxic and corrosive sulfur oxides (SO2 and SO3). Therefore, standard municipal disposal or drain disposal is strictly prohibited.

• Ester Hydrolysis: The ethyl acetate group can rapidly hydrolyze in the presence of strong acids or bases, altering the compound's toxicity profile and phase solubility.

Table 1: Physicochemical and Hazard Summary

Property / Classification	Detail
Chemical Structure	Tetrahydrothiopyran ring, hydroxyl group, ethyl ester
Primary Hazards	Skin/eye irritation; toxic SOx generation upon combustion
Chemical Incompatibilities	Strong oxidizing agents, strong acids, strong bases
OSHA Compliance	Handled under (Laboratory Standard)
EPA RCRA Status	Unlisted, but managed as characteristic hazardous waste
Storage Requirements	2-8°C, dry, inert atmosphere (Argon/Nitrogen)

Operational Handling & Experimental Workflow

Under the OSHA Laboratory Standard (), laboratories must implement a Chemical Hygiene Plan (CHP) to minimize exposure. The following protocol provides a self-validating workflow for handling this compound during synthetic procedures.

Step 1: PPE and Environmental Controls

• Action: Don a flame-resistant lab coat, chemical splash goggles, and double-layered nitrile gloves. Conduct all handling inside a certified chemical fume hood.

• Causality: Nitrile provides adequate barrier protection against transient exposure to the ester/alcohol moieties, while the fume hood ensures volatile degradation products or aerosolized particulates are not inhaled.

Step 2: Weighing and Transfer

• Action: Use an anti-static weighing boat. Transfer the compound using a clean, dry stainless-steel spatula.

• Validation: Verify the balance is zeroed and the fume hood sash is positioned at the optimal working height (typically 18 inches) to maintain face velocity.

Step 3: Reaction Setup

• Action: Dissolve the compound in a compatible, dry organic solvent (e.g., dichloromethane or ethyl acetate). Purge the reaction vessel with an inert gas (Argon or Nitrogen) before sealing.

• Causality: The inert atmosphere prevents unwanted atmospheric oxidation of the thioether group during prolonged reactions or elevated temperatures.

Step 4: Equipment Decontamination

• Action: Triple-rinse all spatulas and glassware with a compatible solvent. Collect all rinsate in the designated liquid waste container.

Waste Segregation and Disposal Procedures

Proper disposal is governed by EPA Resource Conservation and Recovery Act (RCRA) guidelines (). Because of the sulfur content, this compound must be routed to a facility capable of scrubbing sulfur oxides from exhaust gas.

Fig 1: Organosulfur waste segregation and disposal workflow.

Step 1: Liquid Waste Segregation

• Action: Collect liquid waste containing Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate in a dedicated "Non-Halogenated Organosulfur Waste" container.

• Causality: Mixing organosulfur waste with halogenated waste unnecessarily increases disposal costs, while mixing with oxidizers risks exothermic reactions in the waste carboy.

• Validation: Verify the waste container is chemically compatible (e.g., HDPE) and clearly labeled with the full chemical name—no abbreviations.

Step 2: Solid Waste Management

• Action: Place contaminated consumables (weighing boats, pipette tips, gloves) into a heavy-duty, transparent polyethylene bag.

• Validation: Double-bag the solid waste and affix a hazardous waste label indicating "Contaminated Solid Waste - Organosulfur."

Step 3: Satellite Accumulation Area (SAA) Protocols

• Action: Store sealed waste containers in secondary containment bins within the lab's SAA. Ensure containers are kept closed unless actively adding waste.

• Causality: Secondary containment prevents catastrophic spills if the primary carboy fails, satisfying EPA accumulation regulations.

Step 4: Final Disposal via Licensed Contractor

• Action: Transfer the waste to the facility's central accumulation area for pickup by a licensed hazardous waste contractor.

• Causality: The contractor will transport the waste to a high-temperature incineration facility equipped with flue-gas desulfurization (scrubbers) to neutralize SOx emissions, ensuring environmental compliance.

Emergency Spill Response

In the event of a localized spill within the fume hood, execute the following protocol:

• Step 1: Containment: Immediately halt work, close open containers, and ensure the fume hood exhaust is functioning at maximum capacity to capture volatile organics.

• Step 2: Absorption: Cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand.

  • Causality: Using inert absorbents prevents secondary thermal runaway reactions that could occur if combustible materials (like paper towels) were used in the presence of trace oxidizers.

• Step 3: Cleanup: Sweep the absorbed mixture using a non-sparking brush and dustpan. Deposit the material into a solid hazardous waste container.

• Step 4: Decontamination: Wash the spill area with a mild detergent solution, followed by a water rinse, and collect the washings as hazardous waste.

References

• "40 CFR Part 261 - Identification and Listing of Hazardous Waste", Electronic Code of Federal Regulations (eCFR). Available at: [Link]

• "29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories", Occupational Safety and Health Administration (OSHA). Available at: [Link]

Personal protective equipment for handling Ethyl 2-(4-hydroxytetrahydro-2h-thiopyran-4-yl)acetate

Safe Handling and Operational Guide for Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate

As a specialized intermediate in pharmaceutical drug development, Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate presents a unique convergence of chemical hazards. To ensure laboratory safety and operational continuity, handling protocols must move beyond generic safety data and address the specific physicochemical realities of this molecule.

This guide provides drug development professionals with a field-proven, self-validating framework for handling, utilizing, and disposing of this compound safely.

Risk Assessment & Mechanistic Hazard Profiling

Effective safety protocols are built on understanding why a chemical is hazardous. This molecule contains three distinct functional groups, each dictating specific operational constraints:

• The Tetrahydro-2H-thiopyran Ring (Thioether): Sulfur atoms in organic rings are notorious for their low odor thresholds (stench hazards). More critically, thioethers can cause olfactory fatigue, where the researcher rapidly loses the ability to smell the chemical, leading to unrecognized overexposure. Furthermore, the sulfide moiety is highly susceptible to exothermic oxidation.

• The Ethyl Ester Moiety: Esters are generally volatile and combustible. They act as lipophilic solvents, meaning liquid contact with skin will cause rapid defatting, irritation, and potential systemic absorption.

• The Tertiary Hydroxyl Group: While relatively stable, under strongly acidic conditions, this tertiary alcohol can dehydrate to form a reactive alkene, altering the toxicity and flammability profile of the mixture.

Operational Causality: Because of the dual threat of vapor-phase inhalation (stench/olfactory fatigue) and liquid-phase skin absorption (ester defatting), standard laboratory attire is insufficient. Engineering controls must be the primary defense, supported by highly specific Personal Protective Equipment (PPE)[1].

Personal Protective Equipment (PPE) Matrix

In compliance with [2], PPE must be selected based on a rigorous hazard assessment. The following matrix summarizes the required PPE and the scientific justification for each selection.

PPE Category	Specification	Scientific Justification
Eye/Face	ANSI Z87.1 Splash-Proof Goggles	Esters cause rapid defatting of corneal tissue. Goggles create a seal that prevents both liquid splash and vapor intrusion.
Hands (Incidental)	Nitrile Gloves (≥ 5 mil)	Sufficient for micro-scale weighing and incidental splash protection. Must be changed immediately upon contamination.
Hands (Bulk/Liquid)	Butyl Rubber Gloves	Esters rapidly degrade standard latex and thin nitrile through solvation. Butyl rubber provides a dense, impermeable matrix against oxygenated solvents and organosulfur compounds.
Body	Flame-Resistant (FR) Lab Coat	Mitigates the fire risk associated with volatile organic esters. Must be worn fully buttoned.
Respiratory	Half-mask with Organic Vapor (OV) Cartridge	Required only if engineering controls (fume hoods) fail or during bulk spill cleanup, due to volatile thioether stench hazards.

Operational Workflow & Handling Protocol

To maintain scientific integrity and personnel safety, every interaction with Ethyl 2-(4-hydroxytetrahydro-2H-thiopyran-4-yl)acetate must follow a self-validating procedural loop.

Step-by-Step Methodology

• Pre-Operational Setup: Verify that the chemical fume hood face velocity is between 80–120 feet per minute (fpm). Self-Validation: Do not open the chemical container until the hood's digital monitor confirms adequate flow. Remove all strong oxidizers (e.g., nitric acid, peroxides) from the workspace.

• Weighing & Transfer: Use an analytical balance located inside a ventilated enclosure. Because ester vapors can be ignited by static discharge, use an anti-static bar or static-dissipative spatulas when handling bulk powders or liquids.

• Chemical Processing: Keep the reaction vessel sealed when not actively transferring reagents. If the protocol requires heating, utilize an inert gas sweep (Nitrogen or Argon). This prevents the atmospheric oxidation of the thioether and displaces flammable ester vapors.

• Post-Op Decontamination: Wipe down all spatulas, balances, and hood surfaces with a 5% sodium hypochlorite (bleach) solution, followed by a DI water wipe. Causality: The bleach acts as a mild oxidizer, converting any residual, highly odorous sulfide into a heavier, non-volatile sulfoxide, instantly neutralizing the stench hazard.

Operational workflow for handling sulfur-containing organic esters.

Spill Response & Disposal Plan

Organosulfur compounds require strict waste segregation protocols to prevent dangerous downstream reactions, as outlined in[3].

Immediate Spill Response

• Evacuate & Assess: If a spill occurs outside a fume hood, evacuate the immediate area to prevent olfactory fatigue. Don an OV-cartridge respirator before re-entering.

• Containment: Surround the spill with activated carbon or a specialized spill-control absorbent. Do not use combustible materials like sawdust.

• Neutralization: Carefully apply a dilute (5%) bleach solution over the absorbent to oxidize the thioether, mitigating the stench.

• Collection: Scoop the neutralized slurry into a chemically compatible, sealable container using non-sparking tools.

Waste Disposal Logistics

• Segregation: Label the waste container strictly as "Halogen-Free Organic Waste - Contains Sulfur."

• Chemical Incompatibilities: Never mix this waste with strong oxidizers. Thioethers react violently with concentrated nitric acid or hydrogen peroxide, leading to uncontrolled exothermic reactions and potential over-pressurization (explosion) of the waste carboy.

• Vapor Control: Store waste containers in a continuously ventilated cabinet until collected by environmental health and safety (EHS) personnel.

References

• Occupational Safety and Health Standards: Personal Protective Equipment (1910.132) Occupational Safety and Health Administration (OSHA) URL:[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards National Research Council (US) / National Academies Press URL:[Link]

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• 2. 1910.132 - General requirements. | Occupational Safety and Health Administration [osha.gov]
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